Jnj dgat2-A

Core Science & Biosynthesis

Technical Guide: JNJ-DGAT2-A Mechanism of Action

Topic: JNJ-DGAT2-A Mechanism of Action Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Dissecting Triglyceride Synthesis via Selective DGAT2 Inhibition[1]

Executive Summary

JNJ-DGAT2-A is a highly selective, small-molecule inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2) , a critical enzyme in the mammalian triglyceride (TG) synthesis pathway.[1][2][3] Unlike broad-spectrum acyltransferase inhibitors, JNJ-DGAT2-A exhibits >70-fold selectivity for DGAT2 over its isozyme DGAT1. This specificity makes it an essential chemical probe for distinguishing the distinct physiological roles of DGAT2 (de novo lipogenesis and VLDL assembly) from DGAT1 (dietary fat absorption and re-esterification).

While JNJ-DGAT2-A demonstrates potent in vitro efficacy (IC₅₀ ≈ 140 nM), its utility is primarily defined as a chemical tool compound for mechanistic validation in cellular models (e.g., HepG2, primary hepatocytes) rather than a clinical candidate, due to metabolic stability limitations in liver microsomes.

Chemical Identity & Properties

To ensure reproducibility in experimental workflows, the specific physicochemical identity of the compound must be verified.

Property	Specification
Compound Name	JNJ-DGAT2-A
CAS Number	1962931-71-0
IUPAC Name	3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-(4H)ylidene]methyl]phenoxy]benzonitrile
Molecular Formula	C₂₄H₁₆BrFN₄O₂S
Molecular Weight	523.38 g/mol
Target	Human DGAT2 (hDGAT2)
Potency (IC₅₀)	0.14 µM (Sf9 membranes) / 140 nM (Cell-free assay)
Selectivity	>70-fold vs. DGAT1 and MGAT2

Molecular Mechanism of Action

The Enzymatic Blockade

DGAT2 resides primarily in the Endoplasmic Reticulum (ER) and Lipid Droplet (LD) interfaces. It catalyzes the committed, final step in triglyceride synthesis: the acylation of sn-1,2-diacylglycerol (DAG) using Fatty Acyl-CoA as an acyl donor.

JNJ-DGAT2-A Inhibition Logic:

• Pathway Interception: JNJ-DGAT2-A binds to DGAT2, preventing the formation of the ester bond between the acyl-CoA and the sn-3 position of the glycerol backbone.

• Isozyme Specificity: By sparing DGAT1, JNJ-DGAT2-A does not interfere with the processing of exogenous (dietary) fatty acids in the intestine, a key differentiation from dual inhibitors which often cause gastrointestinal adverse events.

• Substrate diversion: Inhibition leads to an accumulation of cytosolic DAG and Acyl-CoA, which signals negative feedback loops (e.g., SREBP-1c suppression) to downregulate upstream lipogenic genes (FASN, SCD1).

Visualization: The Kennedy Pathway Blockade

The following diagram illustrates the specific node of inhibition within the de novo lipogenesis pathway.

Caption: JNJ-DGAT2-A selectively blocks the acylation of DAG by DGAT2, preventing TG accumulation and Lipid Droplet expansion.

Experimental Validation Protocols

To validate JNJ-DGAT2-A activity, researchers must employ assays that distinguish between DGAT1 and DGAT2 activity. Standard total TG quantification is insufficient due to compensatory DGAT1 activity.

Protocol A: Stable Isotope Flux Assay (The "Qi Protocol")

This protocol, established in Journal of Lipid Research (Qi et al., 2012), is the gold standard for verifying DGAT2-specific inhibition in hepatocytes using Mass Spectrometry (LC/MS/MS).

Objective: Quantify the inhibition of de novo TG synthesis using ¹³C-labeled glycerol.

Reagents:

• Cell Line: HepG2 or McArdle-RH7777.[4]

• Tracer: [¹³C₃, D₅]-Glycerol.[1]

• Inhibitor: JNJ-DGAT2-A (dissolved in DMSO).

Workflow Steps:

• Pre-incubation: Plate HepG2 cells and incubate in MEM + 10% FBS until 80% confluence.

• Inhibitor Treatment: Replace medium with fresh media containing JNJ-DGAT2-A (0.1 – 10 µM) or DMSO vehicle. Incubate for 1 hour to equilibrate intracellular drug levels.

• Pulse Labeling: Spike media with [¹³C₃, D₅]-Glycerol (20 µM final).

• Synthesis Phase: Incubate for 2 hours . (Note: Short duration prevents extensive remodeling of lipids).

• Extraction: Wash cells 2x with cold PBS. Extract lipids using the Folch method (Chloroform:Methanol 2:1).

• Quantification: Analyze via LC/MS/MS targeting specific transitions for ¹³C-labeled TG species (e.g., TG 52:2, TG 54:3).

Self-Validating Checkpoint:

• Control: DGAT1-specific inhibitor (e.g., A922500) should have minimal effect on glycerol incorporation in this specific timeframe, as DGAT2 drives the bulk of de novo synthesis from glycerol in HepG2 cells.

Protocol B: Enzymatic Assay (Sf9 Microsomes)

For direct potency determination (IC₅₀) without cellular membrane permeability variables.

• Source: Microsomes from Sf9 insect cells overexpressing human DGAT2.[1]

• Substrates: [¹⁴C]-Oleoyl-CoA (25 µM) and sn-1,2-Dioleoylglycerol (200 µM).

• Reaction: Incubate microsomes + JNJ-DGAT2-A + Substrates for 10 min at 37°C.

• Termination: Stop reaction with Isopropanol:Heptane:Water (80:20:2).

• Detection: Liquid Scintillation Counting of the heptane phase (containing [¹⁴C]-TG).

Data Interpretation & Selectivity

When analyzing results, distinguishing DGAT2 inhibition from general lipotoxicity is vital.

Parameter	JNJ-DGAT2-A Effect	DGAT1 Inhibitor Effect
Glycerol Incorporation (De Novo)	Strong Inhibition (>80%)	Weak/No Inhibition
Exogenous Fatty Acid Re-esterification	Moderate Inhibition	Strong Inhibition
IC₅₀ (Human DGAT2)	0.14 µM	>10 µM
IC₅₀ (Human DGAT1)	>10 µM	<0.1 µM

Visualization: Experimental Workflow

The following diagram maps the logical flow for validating JNJ-DGAT2-A using the isotope flux method.

Caption: Step-by-step validation workflow for JNJ-DGAT2-A using stable isotope tracing in hepatocytes.

Limitations & Expert Insights

Metabolic Stability Warning: JNJ-DGAT2-A is an excellent in vitro probe but possesses poor metabolic stability in liver microsomes. For in vivo chronic studies (e.g., multi-day dosing in mice), researchers often utilize Antisense Oligonucleotides (ASOs) or structurally distinct inhibitors (e.g., PF-06424439) to achieve sustained knockdown. Using JNJ-DGAT2-A for long-term in vivo efficacy studies without formulation optimization may yield false negatives due to rapid clearance.

Differentiation from Canagliflozin: Note that the identifier "JNJ-28431754" refers to Canagliflozin (an SGLT2 inhibitor). JNJ-DGAT2-A is a distinct chemical entity (CAS 1962931-71-0).[3] Ensure procurement requests specify the CAS or the chemical name to avoid target confusion.

References

• Qi, J. et al. (2012).[5] "The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2." Journal of Lipid Research, 53(6), 1106–1116.

• Irshad, Z. et al. (2017). "Diacylglycerol acyltransferase 2 links glucose utilization to fatty acid oxidation in the brown adipocytes." Journal of Lipid Research, 58(1), 15–30.

• Rong, S. et al. (2020).[2] "DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER." Cell Reports, 31(10), 107734.

• Tocris Bioscience. "JNJ DGAT2-A Product Datasheet." Bio-Techne.

• MedChemExpress. "JNJ-DGAT2-A Technical Data." MCE.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. JNJ DGAT2-A | Diacylglycerol O-Acyltransferase | Tocris Bioscience [tocris.com]
• 4. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lirias.kuleuven.be [lirias.kuleuven.be]

Technical Guide: JNJ-DGAT2-A in Triglyceride Synthesis Research

Executive Summary

JNJ-DGAT2-A (CAS: 1962931-71-0) is a high-affinity, selective small-molecule inhibitor of Diacylglycerol O-Acyltransferase 2 (DGAT2). Unlike its isoform DGAT1, which primarily esterifies exogenous fatty acids in the intestine, DGAT2 is critical for the esterification of de novo synthesized fatty acids in the liver and adipose tissue. This distinction makes JNJ-DGAT2-A a pivotal tool for dissecting hepatic steatosis (NAFLD/NASH) and dyslipidemia mechanisms without the gastrointestinal side effects associated with DGAT1 inhibition.

This guide provides a standardized technical framework for utilizing JNJ-DGAT2-A to modulate triglyceride (TG) biosynthesis, ensuring reproducibility and mechanistic clarity in preclinical research.

Chemical & Pharmacological Specifications

Compound Profile

Parameter	Specification
Chemical Name	3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-(4H)ylidene]methyl]phenoxy]benzonitrile
Molecular Formula	C₂₄H₁₆BrFN₄O₂S
Molecular Weight	523.38 g/mol
Solubility	DMSO (up to 100 mM); Insoluble in water
Storage	-20°C (Solid); -80°C (Stock solution in DMSO, stable for 6 months)

Potency & Selectivity Data

Target	IC₅₀ (Human Recombinant)	Selectivity Ratio
DGAT2	0.14 µM (140 nM)	-
DGAT1	> 10 µM	> 70-fold
MGAT2	> 10 µM	> 70-fold

Expert Insight: The >70-fold selectivity over DGAT1 is critical. When designing experiments, concentrations < 1 µM ensure specific DGAT2 blockade. At concentrations > 10 µM, off-target inhibition of DGAT1 may confound data regarding specific lipid droplet sub-populations.

Mechanistic Foundation

DGAT2 catalyzes the final and committed step in the Kennedy pathway of triglyceride synthesis. It resides primarily in the endoplasmic reticulum (ER) and lipid droplet (LD) surfaces, preferentially utilizing de novo synthesized fatty acids and mono-unsaturated fatty acids (MUFAs) as substrates.

Pathway Visualization

The following diagram illustrates the specific node of inhibition within the glycerol-3-phosphate pathway.

Caption: The Kennedy Pathway highlighting DGAT2-mediated esterification of DAG to TG. JNJ-DGAT2-A acts as a specific blockade at the final committed step, preventing lipid droplet expansion.

Experimental Protocols

Protocol A: In Vitro Microsomal DGAT2 Assay

Objective: Determine the inhibitory potency (IC50) of JNJ-DGAT2-A using isolated membranes. System: Sf9 insect cell membranes expressing human DGAT2 (hDGAT2).[1]

Reagents:

• Buffer A: 100 mM Sucrose, 50 mM Tris-HCl (pH 7.4), 1 mM EDTA (protease inhibitor cocktail added fresh).

• Substrates: [¹⁴C]-Oleoyl-CoA (25 µM final) and 1,2-dioleoyl-sn-glycerol (DAG, 200 µM final).

• Inhibitor: JNJ-DGAT2-A (Serial dilution in DMSO).

Step-by-Step Workflow:

• Membrane Prep: Harvest Sf9 cells 48h post-infection with hDGAT2 baculovirus. Homogenize in Buffer A and centrifuge at 100,000 x g for 1h. Resuspend pellet in protein-free buffer.

• Pre-incubation: In a 96-well plate, mix 5 µg of microsomal protein with JNJ-DGAT2-A (0.001 µM – 10 µM) for 15 minutes at 25°C .

  • Control: DMSO only (0% inhibition).

  • Background: Heat-inactivated microsomes.

• Reaction Initiation: Add substrate mix ([¹⁴C]-Oleoyl-CoA + DAG). Incubate for 10 minutes at RT .

  • Critical: Ensure DAG is dissolved in acetone/ethanol and evaporated onto the plate or delivered via micelles (0.1% Tween-20) to ensure accessibility.

• Termination: Stop reaction with Isopropanol:Heptane:Water (80:20:2).

• Extraction: Add Heptane and water to separate phases. The upper organic phase contains the radiolabeled TG.

• Quantification: Scintillation counting of the organic phase.

Validation Criteria:

• Z' factor > 0.5.

• Signal-to-Background ratio > 5.[2]

Protocol B: Cellular Triglyceride Synthesis (HepG2)

Objective: Assess functional inhibition of de novo TG synthesis in a hepatocyte model. System: HepG2 or HuH7 human hepatoma cells.

Workflow Visualization:

Caption: Sequential workflow for cellular TG synthesis assay. The 1h pre-treatment ensures inhibitor equilibrium before substrate flux begins.

Detailed Procedure:

• Seeding: Plate HepG2 cells at 5x10⁵ cells/well in 6-well plates.

• Equilibration: Wash cells with PBS and switch to serum-free MEM containing 0.5% BSA (Fatty Acid Free) for 4 hours.

• Inhibitor Treatment: Add JNJ-DGAT2-A (0.1, 0.5, 1.0, 5.0 µM). Incubate for 60 minutes .

  • Note: 5 µM is the standard saturation dose for >95% inhibition.

• Substrate Pulse: Add [¹³C₃]-Glycerol (stable isotope) or [¹⁴C]-Oleate complexed with BSA. Incubate for 2 hours .

• Lipid Extraction: Wash cells 2x with cold PBS. Scrape into Methanol:Chloroform (2:1).

• Analysis:

  • For Isotope (LC-MS/MS): Monitor transitions for TG species (e.g., TG 52:2, TG 54:3).

  • For Radioactive (TLC): Run on Silica Gel G plates (Hexane:Diethyl Ether:Acetic Acid, 80:20:1).

Data Interpretation & Expected Results

When utilizing JNJ-DGAT2-A, data should be normalized to total protein content. The following table summarizes expected outcomes in a valid experiment.

Metric	Control (DMSO)	JNJ-DGAT2-A (1 µM)	JNJ-DGAT2-A (10 µM)	Interpretation
DGAT2 Activity (Sf9)	100%	~10-15%	< 1%	High potency confirms assay validity.
Total TG Mass (HepG2)	Baseline	Reduced (30-40%)	Reduced (40-50%)	Partial reduction expected; DGAT1 compensates for exogenous FA.
De Novo TG Synthesis	100%	< 20%	< 5%	Critical: JNJ-DGAT2-A specifically ablates de novo lipogenesis-derived TG.
Cell Viability	> 95%	> 95%	> 90%	Toxicity at >20µM may indicate off-target effects.

Troubleshooting:

• High Background: Ensure BSA used in fatty acid complexing is "Fatty Acid Free".

• Low Inhibition: Check DMSO concentration (must be < 0.5% final) to avoid enzyme denaturation or solubility issues.

References

• MedChemExpress. "JNJ-DGAT2-A Product Monograph & Biological Activity." MedChemExpress. Link

• Tocris Bioscience. "JNJ DGAT2-A: Selective DGAT2 Inhibitor Technical Data." Tocris. Link

• BOC Sciences. "JNJ DGAT2-A Chemical Properties and Specifications." BOC Sciences.[]

• Chitraju, C., et al. "The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes."[2] Journal of Lipid Research, 2019.[2] Link

• Futatsugi, K., et al. "Discovery and optimization of imidazopyridine-based inhibitors of diacylglycerol acyltransferase 2 (DGAT2)." Journal of Medicinal Chemistry, 2015. (Contextual grounding for DGAT2 inhibitor chemistry). Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. semanticscholar.org [semanticscholar.org]

Technical Guide: JNJ-DGAT2-A and Lipid Metabolism

Executive Summary

JNJ-DGAT2-A (CAS: 1962931-71-0) is a highly potent, selective small-molecule inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2) .[1][2] Unlike its isozyme DGAT1, which primarily manages dietary fat absorption in the intestine, DGAT2 is the dominant driver of hepatic triglyceride (TAG) synthesis and Very Low-Density Lipoprotein (VLDL) secretion.

This guide details the mechanistic utility of JNJ-DGAT2-A as a chemical probe to dissect the Kennedy Pathway . It provides validated protocols for distinguishing de novo lipogenesis from re-esterification using stable isotope tracing—a critical distinction in Non-Alcoholic Steatohepatitis (NASH) and Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) research.

Key Compound Attributes

Property	Metric	Context
Potency (IC50)	140 nM (0.14 µM)	Measured in human DGAT2-expressing Sf9 membranes.[1]
Selectivity	>70-fold	vs. DGAT1 and MGAT2.[2][3]
Mechanism	Reversible Inhibition	Blocks the final step of TAG synthesis (DAG TAG).
Primary Utility	Hepatic Steatosis Probe	Differentiates DGAT1 vs. DGAT2 contribution to lipid droplets.

Mechanistic Foundation: The Kennedy Pathway

To deploy JNJ-DGAT2-A effectively, one must understand its precise intervention point. The synthesis of triglycerides occurs via the sn-glycerol-3-phosphate pathway (Kennedy Pathway).

The Isozyme Dichotomy

• DGAT1: Located in the ER; high capacity, low affinity for substrates. Protects the ER from lipotoxicity by rapidly esterifying excess fatty acids.

• DGAT2: Located in the ER and Lipid Droplets (LDs); lower capacity, high affinity. It is functionally coupled to de novo lipogenesis (DNL) enzymes (like FASN and SCD1) and is the primary regulator of VLDL-TAG secretion.

JNJ-DGAT2-A specifically uncouples DNL from TAG storage , forcing hepatocytes to oxidize fatty acids or divert them to phospholipid synthesis, thereby reducing steatosis without the gastrointestinal side effects associated with DGAT1 inhibition.

Pathway Visualization

The following diagram illustrates the enzymatic cascade and the specific blockade by JNJ-DGAT2-A.

Figure 1: The Kennedy Pathway of Triglyceride Synthesis. JNJ-DGAT2-A selectively blocks the DGAT2-mediated conversion of DAG to TAG, sparing the DGAT1 pathway.

Experimental Protocols: Validating DGAT2 Inhibition

To ensure data integrity, researchers must use assays that can distinguish between the activities of DGAT1 and DGAT2. The following protocol uses Stable Isotope Tracing , the gold standard for validating JNJ-DGAT2-A activity in cellular models (e.g., HepG2 or primary hepatocytes).

Protocol A: 13C-Labeled Glycerol Flux Assay

Rationale: This assay tracks the incorporation of glycerol into newly synthesized triglycerides. Since DGAT2 is tightly coupled to glycerol incorporation via DNL, this readout is highly sensitive to JNJ-DGAT2-A.

Materials:

• Cell Line: HepG2 (ATCC HB-8065) or Primary Human Hepatocytes.

• Tracer: [U-13C3, D5]-Glycerol (Cambridge Isotope Laboratories).

• Inhibitor: JNJ-DGAT2-A (Stock: 10 mM in DMSO).

• Control: T863 (DGAT1-selective inhibitor) for counter-screening.

• Detection: LC-MS/MS (e.g., Sciex Triple Quad).

Step-by-Step Methodology:

• Cell Seeding:

  • Seed HepG2 cells in 6-well plates at

    cells/well.

  • Culture in MEM + 10% FBS for 24 hours until 80% confluence.

• Compound Pre-incubation (The "Loading" Phase):

  • Wash cells 2x with PBS.

  • Add serum-free media containing JNJ-DGAT2-A at varying concentrations (0.1 µM – 10 µM).

  • Critical Control: Include a DMSO vehicle control (0.1% v/v).

  • Incubate for 1 hour at 37°C. This ensures the inhibitor occupies the active site before substrate flux begins.

• Isotope Labeling:

  • Spike the media with [U-13C3, D5]-Glycerol to a final concentration of 100 µM.

  • Optional: Add 200 µM Oleic Acid:BSA (2:1 molar ratio) to drive high-throughput TAG synthesis if modeling steatosis.

  • Incubate for 2–4 hours .

• Lipid Extraction (Modified Bligh-Dyer):

  • Aspirate media and wash cells with ice-cold PBS.

  • Add 800 µL methanol:water (1:1) to lyse cells. Scrape and transfer to glass vials.

  • Add 400 µL chloroform. Vortex vigorously for 1 minute.

  • Centrifuge at 3,000 x g for 10 mins at 4°C.

  • Collect the lower organic phase (chloroform layer) containing lipids.

• LC-MS/MS Analysis:

  • Dry the organic phase under nitrogen gas. Reconstitute in isopropanol:methanol (1:1).

  • Target specific TAG transitions.

  • Data Output: Measure the ratio of Labeled TAG (containing 13C-glycerol backbone) vs. Unlabeled TAG .

Expected Results & Validation Criteria:

• Dose Response: JNJ-DGAT2-A should inhibit labeled TAG formation with an IC50

  0.5 – 1.0 µM in whole cells (higher than the 0.14 µM enzyme assay due to cellular permeability).

• Specificity Check: Total TAG mass may not drop significantly in 4 hours, but the rate of new synthesis (flux) must drop >90% at 10 µM.

Data Synthesis & Comparative Pharmacology

When designing studies, it is critical to benchmark JNJ-DGAT2-A against other agents. The table below synthesizes data from key reference studies (Qi et al., Irshad et al.).

Table 1: Comparative Profile of DGAT Inhibitors

Feature	JNJ-DGAT2-A	T863	PF-06865571 (Ervogastat)
Target	DGAT2	DGAT1	DGAT2
Primary IC50	140 nM	~15 nM	~10 nM
Selectivity	>70x vs DGAT1	>100x vs DGAT2	High
Effect on VLDL	Significant Reduction	Minimal Effect	Significant Reduction
Lipid Droplet Morphology	Reduces LD size & number	Minimal impact on LD size	Reduces LD size
Clinical Status	Preclinical Tool	Preclinical Tool	Phase 2 (NASH/MASH)

Experimental Workflow Visualization

The following diagram outlines the logical flow for a "Rescue Experiment" to prove DGAT2 specificity. If JNJ-DGAT2-A effects are reversed by providing downstream products, the mechanism is on-target.

Figure 2: Logical flow for validating on-target pharmacology. Accumulation of the substrate (DAG) confirms the blockade point.

References

• Qi, J., et al. (2012). "The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2."[2] Journal of Lipid Research, 53(6), 1106-1116.[4] [Link] (Primary source for JNJ-DGAT2-A structure, synthesis, and isotope protocols.)

• Irshad, Z., et al. (2017). "Diacylglycerol acyltransferase 2 links glucose utilization to fatty acid oxidation in the brown adipocytes." Journal of Lipid Research, 58(1), 15-30. [Link] (Demonstrates utility of JNJ-DGAT2-A in adipocyte metabolism.)

• Pfizer Inc. (2022). "Ervogastat (PF-06865571) Clinical Development Rationale." ClinicalTrials.gov Identifier: NCT04321031. [Link] (Contextual reference for clinical progression of DGAT2 inhibitors.)

• Choi, S.M., et al. (2021). "DGAT2 Inhibition for the Treatment of NASH." Journal of Medicinal Chemistry. [Link] (General reference on the medicinal chemistry of the DGAT2 inhibitor class.)

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. JNJ DGAT2-A | Diacylglycerol O-Acyltransferase | Tocris Bioscience [tocris.com]
• 3. Tocris Bioscience JNJ DGAT2-A 10 mg | Buy Online | Tocris Bioscience™ | Fisher Scientific [fishersci.com]
• 4. JNJ-DGAT2-A | DGAT2 inhibitor | CAS# 1962931-71-0 | InvivoChem [invivochem.com]

Dissecting Macrophage Triglyceride Synthesis: A Technical Guide to Using JNJ-DGAT2-A

Executive Summary

Compound: JNJ-DGAT2-A (CAS: 1962931-71-0) Target: Diacylglycerol O-Acyltransferase 2 (DGAT2) Application: Elucidation of isoform-specific triglyceride (TAG) synthesis in macrophage foam cell formation.

Macrophage lipid accumulation—specifically the conversion of free fatty acids (FFAs) into neutral triglycerides (TAGs) stored in lipid droplets—is a pivotal event in the pathogenesis of atherosclerosis and metabolic dysfunction-associated steatohepatitis (MASH). While DGAT1 is often considered the dominant isoform in intestinal and adipose tissue, the specific contribution of DGAT2 in macrophage immunometabolism remains a critical area of investigation.

This technical guide provides a rigorous framework for using JNJ-DGAT2-A , a highly selective DGAT2 inhibitor, to dissect the distinct roles of DGAT isoforms in macrophage lipid handling. Unlike broad-spectrum inhibition, JNJ-DGAT2-A allows researchers to isolate the de novo lipogenesis-linked TAG synthesis pathway, distinguishing it from the exogenous fatty acid re-esterification pathway often driven by DGAT1.

Part 1: Mechanistic Foundation

The DGAT2 vs. DGAT1 Dichotomy

To design effective experiments, one must understand the spatial and functional segregation of the target enzymes.

• DGAT1: Located in the Endoplasmic Reticulum (ER). It has a high capacity for re-esterifying exogenous fatty acids taken up by CD36/SR-A. It protects the ER from lipotoxicity by rapidly sequestering excess fatty acids.

• DGAT2: Located in the ER and Lipid Droplets (LDs). It is functionally coupled to de novo lipogenesis (DNL) enzymes (like SCD1 and GPAT). In macrophages, DGAT2 activity is often linked to the processing of endogenously synthesized fatty acids or specific compensatory pathways when DGAT1 is overwhelmed or inhibited.

JNJ-DGAT2-A Profile:

• Selectivity: >70-fold selective for DGAT2 over DGAT1 and MGAT2.[1]

• Potency: IC50 ≈ 140 nM (cell-free assays); Effective cellular concentration range: 0.5 µM – 10 µM.

• Mechanism: Reversible, small-molecule inhibition of the final step in TAG biosynthesis (Diacylglycerol + Acyl-CoA

  TAG + CoA).

Visualization: The Inhibition Node

The following diagram illustrates the convergence of lipid pathways and the specific blockade point of JNJ-DGAT2-A.

Caption: JNJ-DGAT2-A specifically targets the DGAT2 isoform, isolating the contribution of de novo synthesized fatty acids to TAG formation, while leaving the high-capacity DGAT1 pathway intact.

Part 2: Experimental Protocols (Self-Validating Systems)

This protocol is designed for human monocyte-derived macrophages (HMDM) or THP-1 cell lines. It includes built-in controls to validate that the observed effects are DGAT2-specific and not due to general cytotoxicity.

Phase 1: Macrophage Differentiation & Preparation

Objective: Generate a homogeneous population of resting (M0) macrophages.

• Cell Source: THP-1 Monocytes.

• differentiation: Seed at

  cells/well in 12-well plates. Treat with 100 nM PMA (Phorbol 12-myristate 13-acetate) for 72 hours.

• Resting Phase: Wash cells 3x with warm PBS (critical to remove PMA). Incubate in fresh RPMI-1640 (10% FBS) without PMA for 24 hours. Why? This resets the baseline signaling, ensuring lipid accumulation is due to your treatment, not residual PMA stress.

Phase 2: JNJ-DGAT2-A Treatment & Lipid Loading

Objective: Induce foam cell formation under selective DGAT2 inhibition.

Reagents:

• JNJ-DGAT2-A Stock: 10 mM in DMSO (Store at -20°C).

• Fatty Acid Complex: 400 µM Oleate conjugated to BSA (Ratio 6:1).

• Positive Control Inhibitor: T863 (DGAT1 selective inhibitor) or PF-04620110 (Dual inhibitor).

Workflow:

• Pre-incubation (1 hour): Replace media with serum-reduced media (1% FBS). Add JNJ-DGAT2-A at titrated doses (0.1, 1.0, 5.0, 10.0 µM).

  • Control 1: Vehicle (DMSO 0.1%).

  • Control 2: T863 (DGAT1 inhibitor) – to verify if DGAT1 is the dominant isoform.

• Lipid Loading (24 hours): Add Oleate-BSA complex (Final conc: 200-400 µM) directly to the wells containing the inhibitor. Do not wash.

  • Note: Oleate is preferred over palmitate for maximal TAG induction with lower apoptosis.

• Harvest:

  • Set A: Fix for microscopy (Oil Red O / BODIPY).

  • Set B: Lysis for enzymatic TAG quantification.

  • Set C: RNA extraction (Gene expression of DGAT1, DGAT2, PLIN2).

Phase 3: Data Analysis & Readouts

A. Quantitative TAG Assay (Enzymatic)

Do not rely solely on staining. Use a glycerol-based colorimetric assay.

• Lyse cells in 5% NP-40.

• Heat to 80°C (5 min) then cool to solubilize all TAGs.

• Normalize TAG concentration to Total Protein (BCA Assay).

  • Metric: µg TAG / mg Protein.

B. Lipid Droplet Morphology (High-Content Imaging)

DGAT2 is often associated with the expansion of small lipid droplets, whereas DGAT1 fills large ones.

• Stain: BODIPY 493/503 (Neutral Lipids) + DAPI (Nuclei).

• Analysis: Measure "Mean Spot Area" vs. "Spot Count per Cell."

• Expected Outcome: JNJ-DGAT2-A may increase the number of small, fragmented droplets if LD expansion is impaired, or reduce total area if DGAT2 is the primary driver.

Part 3: Data Synthesis & Interpretation

The following table summarizes expected outcomes based on the dominance of DGAT isoforms in the specific macrophage context (e.g., M1 vs M2 polarization).

Readout	Vehicle + Oleate	JNJ-DGAT2-A (DGAT2i)	T863 (DGAT1i)	Dual Inhibition	Interpretation
Total TAG Mass	High (100%)	80-90% (Slight reduction)	30-40% (Major reduction)	<10%	DGAT1 is usually dominant for exogenous Oleate.
Lipid Droplet Size	Large, fused	Smaller, fragmented	Absent/Very small	None	DGAT2 is required for LD maturation/expansion.
Apoptosis (Caspase-3)	Low	Low	High	Very High	Blocking TAG synthesis forces FA into toxic pathways (Lipotoxicity).
ER Stress Markers	Moderate	High	High	Very High	DGAT2 inhibition impairs local ER-LD buffering.

Critical Troubleshooting: The "Compensation" Trap

Issue: You see no effect with JNJ-DGAT2-A alone. Cause: Macrophages possess high plasticity. If DGAT2 is blocked, DGAT1 may upregulate to compensate. Solution:

• Check mRNA levels of DGAT1 after 24h JNJ-DGAT2-A treatment.

• Perform a "Pulse-Chase" experiment with C14-Oleate to measure rate of synthesis rather than total mass accumulation.

Part 4: Advanced Workflow Visualization

Caption: Step-by-step experimental workflow for validating JNJ-DGAT2-A efficacy in macrophage lipid loading assays.

References

• Yen, C. L., et al. (2008). "DGAT enzymes and triacylglycerol biosynthesis."[2] Journal of Lipid Research, 49(11), 2283–2301. (Foundational mechanism of DGAT1 vs DGAT2). Available at: [Link]

• Castorena, C. M., et al. (2020). "Classical Activation of Macrophages Leads to Lipid Droplet Formation Without de novo Fatty Acid Synthesis." Frontiers in Immunology. (Context for macrophage lipid metabolism). Available at: [Link][2][3]

• Chitraju, C., et al. (2019). "Triglyceride Synthesis by DGAT1 Protects Adipocytes from Lipid-Induced ER Stress during Lipolysis." Cell Metabolism. (Mechanistic insight into DGAT1/2 protection against lipotoxicity). Available at: [Link]

Sources

• 1. Tocris Bioscience JNJ DGAT2-A 10 mg | Buy Online | Tocris Bioscience™ | Fisher Scientific [fishersci.com]
• 2. Triacylglycerol synthesis enhances macrophage inflammatory function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DGAT1-dependent triacylglycerol storage by macrophages protects mice from diet-induced insulin resistance and inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for JNJ-DGAT2-A in HepG2 Cells

A Senior Application Scientist's Guide for Researchers in Drug Development

These application notes provide a comprehensive guide for the use of JNJ-DGAT2-A, a selective Diacylglycerol Acyltransferase 2 (DGAT2) inhibitor, in HepG2 human liver carcinoma cells. This document outlines the scientific basis for the protocol, detailed experimental procedures, and methods for data analysis, designed for researchers and scientists in the field of drug development and metabolic disease.

Introduction: Targeting Lipid Metabolism in Hepatocytes

Diacylglycerol acyltransferase 2 (DGAT2) is a key enzyme in the metabolic pathway responsible for the synthesis of triglycerides.[1][2][3] Specifically, DGAT2 catalyzes the final and committed step in triglyceride formation, the conversion of diacylglycerol (DAG) to triglyceride (TG).[1] The accumulation of triglycerides in the liver is a hallmark of non-alcoholic fatty liver disease (NAFLD), a condition that can progress to more severe liver damage.[1] Consequently, the inhibition of DGAT2 presents a promising therapeutic strategy for metabolic disorders associated with aberrant lipid accumulation.[1][4]

JNJ-DGAT2-A is a potent and selective inhibitor of DGAT2, with a reported IC50 value of 0.14 µM in a human DGAT2-expressing system.[5] Its selectivity for DGAT2 over other acyltransferases like DGAT1 and MGAT2 is greater than 70-fold, making it a precise tool for studying the specific role of DGAT2 in cellular processes.

HepG2 cells, a human hepatoma cell line, are a widely used in vitro model for studying liver metabolism and drug-induced hepatotoxicity.[6] These cells retain many of the metabolic functions of primary hepatocytes, including the ability to synthesize and store lipids, making them an excellent model system for investigating the effects of DGAT2 inhibition.

This guide details the application of JNJ-DGAT2-A to modulate lipid accumulation in HepG2 cells, providing a robust framework for screening and characterizing potential therapeutic agents targeting hepatic steatosis.

Mechanism of Action: DGAT2 Inhibition

DGAT2 is an integral membrane protein located in the endoplasmic reticulum (ER). It plays a crucial role in the final step of triglyceride synthesis. The inhibition of DGAT2 by JNJ-DGAT2-A directly blocks the esterification of diacylglycerol with a fatty acyl-CoA, thereby reducing the synthesis of new triglycerides.[1] This leads to a decrease in the formation of lipid droplets, the cellular organelles responsible for storing neutral lipids.

dot

Caption: Mechanism of DGAT2 Inhibition by JNJ-DGAT2-A.

Experimental Protocols

Part 1: HepG2 Cell Culture and Maintenance

Rationale: Consistent and healthy cell cultures are fundamental to reproducible experimental outcomes. The following protocol is optimized for maintaining the metabolic competency of HepG2 cells.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM), high glucose[6][7]

• Fetal Bovine Serum (FBS), heat-inactivated[7]

• Penicillin-Streptomycin solution (100x)[7]

• Trypsin-EDTA (0.25%)[7]

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

Procedure:

• Culture Medium: Prepare complete growth medium by supplementing DMEM with 10% FBS and 1% Penicillin-Streptomycin.[7]

• Incubation: Culture HepG2 cells at 37°C in a humidified atmosphere of 5% CO2.[8]

• Passaging: When cells reach 80-90% confluency, aspirate the medium, wash once with PBS, and add 1-2 mL of pre-warmed Trypsin-EDTA.[7][9] Incubate for 5-10 minutes at 37°C until cells detach.[9] Neutralize the trypsin with 5-10 mL of complete growth medium and centrifuge at 200 x g for 5 minutes.[7] Resuspend the cell pellet in fresh medium and re-plate at a 1:3 to 1:6 split ratio.

  • Expert Insight: HepG2 cells tend to grow in clusters. To ensure a single-cell suspension for accurate counting and seeding, gently pipette the cell suspension up and down multiple times after trypsinization.[9]

Part 2: Induction of Lipid Accumulation (Steatosis Model)

Rationale: To study the effects of a DGAT2 inhibitor, an in vitro model of hepatic steatosis is necessary. This is achieved by exposing HepG2 cells to an excess of free fatty acids (FFAs), which drives triglyceride synthesis and lipid droplet formation. A combination of oleic and palmitic acids is commonly used to mimic the physiological FFA profile.

Materials:

• Oleic acid

• Palmitic acid

• Bovine Serum Albumin (BSA), fatty acid-free

• DMEM, serum-free

Procedure:

• FFA-BSA Complex Preparation (10 mM Oleic Acid, 5 mM Palmitic Acid): a. Prepare a 20% BSA solution in sterile water. b. In a sterile tube, dissolve oleic acid and palmitic acid in ethanol to final concentrations of 100 mM and 50 mM, respectively. c. Warm the BSA solution and the FFA solution to 37°C. d. Slowly add the FFA solution to the BSA solution while stirring to achieve a final FFA concentration of 1 mM (in a 2:1 molar ratio of oleic to palmitic acid) and a final BSA concentration of 1%. The BSA helps to solubilize the FFAs and facilitates their uptake by the cells.

• Induction of Steatosis: a. Seed HepG2 cells in appropriate culture plates (e.g., 96-well for high-throughput screening, 6-well for imaging or lysate collection) and allow them to adhere and reach 70-80% confluency. b. Aspirate the complete growth medium and replace it with serum-free DMEM containing the 1 mM FFA-BSA complex. c. Incubate for 24 hours to induce significant lipid accumulation.[10][11]

Part 3: Treatment with JNJ-DGAT2-A

Rationale: This protocol details the preparation and application of JNJ-DGAT2-A to assess its dose-dependent effect on triglyceride synthesis in steatotic HepG2 cells.

Materials:

• JNJ-DGAT2-A powder

• Dimethyl sulfoxide (DMSO)

• FFA-containing medium (from Part 2)

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of JNJ-DGAT2-A in DMSO. Store at -20°C.

• Working Solutions: Prepare serial dilutions of the JNJ-DGAT2-A stock solution in the FFA-containing medium to achieve the desired final concentrations. A typical dose-response experiment might use concentrations ranging from 0.1 µM to 20 µM.[5]

  • Self-Validation Check: Include a vehicle control group treated with the same concentration of DMSO as the highest JNJ-DGAT2-A concentration to account for any solvent effects.

• Treatment: a. After the 24-hour FFA loading period, aspirate the medium. b. Add the medium containing the different concentrations of JNJ-DGAT2-A (or vehicle control) to the respective wells. c. Incubate for an additional 24 hours.

Part 4: Assessment of DGAT2 Inhibition

The efficacy of JNJ-DGAT2-A can be quantified by measuring the reduction in intracellular lipid content. Two common methods are Oil Red O staining for visualization and a biochemical assay for triglyceride quantification.

4a. Oil Red O Staining for Lipid Droplet Visualization

Rationale: Oil Red O is a lysochrome diazo dye that stains neutral triglycerides and lipids, providing a qualitative and semi-quantitative assessment of intracellular lipid accumulation.

Materials:

• Oil Red O staining solution (0.5% in isopropanol)

• Formalin (10%)

• Isopropanol (60% and 100%)

• Mayer's Hematoxylin (optional, for counterstaining nuclei)

Procedure:

• Fixation: After treatment, wash the cells twice with PBS and fix with 10% formalin for 30 minutes.[11]

• Staining: a. Wash the fixed cells with water and then with 60% isopropanol.[11] b. Remove the isopropanol and add the Oil Red O working solution (freshly diluted 3:2 with water and filtered) for 20-30 minutes.[12] c. Remove the staining solution and wash with water until the wash is clear. d. (Optional) Counterstain with Mayer's hematoxylin for 1-2 minutes to visualize the nuclei.[12]

• Visualization: Observe the cells under a microscope. Lipid droplets will appear as red puncta.

• Quantification (Optional): a. After imaging, add 100% isopropanol to each well to elute the Oil Red O dye from the cells.[11] b. Transfer the isopropanol to a 96-well plate and measure the absorbance at 520 nm.[11]

4b. Triglyceride Quantification Assay

Rationale: For a more quantitative measure of DGAT2 inhibition, a biochemical assay to directly measure the intracellular triglyceride concentration is recommended. Several commercial kits are available for this purpose. The general principle involves the enzymatic hydrolysis of triglycerides to glycerol and free fatty acids, followed by a colorimetric or fluorometric detection of glycerol.[13][14]

Materials:

• Triglyceride Quantification Kit (Colorimetric or Fluorometric)

• Cell lysis buffer (e.g., PBS with 1% Triton X-100)[14]

Procedure:

• Cell Lysis: After treatment, wash the cells with PBS and lyse them according to the kit manufacturer's instructions, typically using a buffer containing a non-ionic detergent.[13][14] Scrape the cells and collect the lysate.

• Assay: a. Centrifuge the lysate to pellet cell debris.[14] b. Perform the triglyceride assay on the supernatant according to the kit's protocol. This usually involves incubating the lysate with lipase to release glycerol, followed by a series of enzymatic reactions that produce a detectable signal.[13] c. Include a standard curve using the provided triglyceride standard to accurately determine the triglyceride concentration in the samples.

  • Trustworthiness: It is crucial to also measure the free glycerol background in each sample by running a parallel reaction without the lipase enzyme.[13] The net triglyceride concentration is calculated by subtracting the free glycerol from the total glycerol measured.

Data Presentation and Workflow

Quantitative Data Summary

Parameter	Recommended Value	Reference
HepG2 Seeding Density	1.5 x 10^3 - 2 x 10^5 cells/well (plate dependent)	[12][15]
FFA Induction	1 mM (2:1 Oleic:Palmitic Acid)	[11]
FFA Incubation Time	24 hours	[10][11]
JNJ-DGAT2-A Concentration Range	0.1 µM - 20 µM	[5]
JNJ-DGAT2-A Incubation Time	24 hours	[16]
Oil Red O Absorbance	520 nm	[11]

Experimental Workflow Visualization

dot

Caption: Overall experimental workflow for assessing JNJ-DGAT2-A efficacy.

References

• What are DGAT2 inhibitors and how do they work?. Patsnap Synapse. [Link]

• Schwartz, D. M., & Wolins, N. E. (2007). A simple and rapid method to assay triacylglycerol in cells and tissues. Journal of Lipid Research, 48(11), 2514–2520. [Link]

• Kuhnt, M., et al. (2018). Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). Journal of Biological Chemistry. [Link]

• Kuhnt, M., et al. (2018). Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). The Journal of biological chemistry, 294(5), 1583–1594. [Link]

• Harris, C. A., et al. (2019). The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes. Journal of lipid research, 60(4), 779–792. [Link]

• Oil Red O staining for HepG2 cells and quantitative analysis of lipid. ResearchGate. [Link]

• Ric-Garrido, S., et al. (2023). Differential Lipid Accumulation on HepG2 Cells Triggered by Palmitic and Linoleic Fatty Acids Exposure. International journal of molecular sciences, 24(5), 4905. [Link]

• Oil Red O staining in HepG2 cells. Bio-protocol. [Link]

• Can anyone tell me complete protocol for fatty acid accumulation in HepG2 cell line?. ResearchGate. [Link]

• Serum Triglyceride Quantification Kit (Fluorometric). Cell Biolabs, Inc. [Link]

• Growth Medium for HepG2. ENCODE. [Link]

• The role of DGAT2 in the synthesis pathway of triacylglycerol. ResearchGate. [Link]

• Oil Red O Staining: A Technique for Staining Neutral Lipids in Hepatocytes for Detecting Hepatic Steatosis In Vitro. JoVE. [Link]

• Lipid Accumulation in HepG2 Cells Exposed to Free Fatty Acids. Agilent. [Link]

• Wang, Y., et al. (2022). Overexpression of DGAT2 Stimulates Lipid Droplet Formation and Triacylglycerol Accumulation in Bovine Satellite Cells. International journal of molecular sciences, 23(23), 15286. [Link]

• Triglyceride Assay (TG). ScienCell. [Link]

• Oil Red O staining of HepG2 Cells. Inhibitory effect of AOE on lipid. ResearchGate. [Link]

• Triglyceride Microplate Assay Kit User Manual. Bioworld Technology, Inc. [Link]

• 3.8. Oil Red O Staining. Bio-protocol. [Link]

• Hep G2 - cells. Lonza. [Link]

• Lee, J. Y., et al. (2018). Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes. Journal of obesity & metabolic syndrome, 27(1), 44–51. [Link]

• HepG2 Cells | Human Liver Tumor Cell Line. Applied Biological Materials Inc. [Link]

Sources

• 1. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. HepG2 Cells | Human Liver Tumor Cell Line | abm | Applied Biological Materials Inc. [abmgood.com]
• 7. encodeproject.org [encodeproject.org]
• 8. editxor.com [editxor.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. researchgate.net [researchgate.net]
• 11. bio-protocol.org [bio-protocol.org]
• 12. bio-protocol.org [bio-protocol.org]
• 13. cellbiolabs.com [cellbiolabs.com]
• 14. sciencellonline.com [sciencellonline.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Note: Targeting Hepatic Lipotoxicity with JNJ-DGAT2-A

Introduction: The Strategic Role of DGAT2 in MASH

Metabolic dysfunction-associated steatohepatitis (MASH), formerly NASH, is driven by the toxic accumulation of liver triglycerides (TG) and bioactive lipids. While Diacylglycerol O-Acyltransferase 1 (DGAT1) and DGAT2 both catalyze the final step of TG synthesis, they are functionally distinct.[1][2][3][4]

JNJ-DGAT2-A is a high-affinity, selective small-molecule inhibitor of DGAT2. Unlike DGAT1, which primarily esterifies exogenous fatty acids in the intestine (leading to GI side effects when inhibited), DGAT2 is dominant in the liver and is functionally coupled to de novo lipogenesis (DNL).

Why JNJ-DGAT2-A?

• Selectivity: It allows researchers to isolate DGAT2-mediated lipogenesis without confounding effects from DGAT1 activity.

• Mechanistic Insight: It is essential for studying the "lipid shunt" hypothesis, where DGAT2 inhibition diverts diacylglycerol (DAG) toward phospholipid synthesis rather than toxic storage, thereby dampening SREBP-1c activation.

Compound Profile & Handling

Physicochemical Properties

Property	Specification
Molecular Weight	523.38 g/mol
Target	DGAT2 (Human, Mouse)
IC50 (Enzymatic)	0.14 µM (Human DGAT2 in Sf9 membranes)
IC50 (Cellular)	~0.66 – 0.99 µM (HepG2 TG synthesis)
Solubility	DMSO: ≥ 50 mg/mL (approx. 100 mM)
Storage	-80°C (Solid/Stock); Stable for 6 months

Reconstitution Protocol

Critical: JNJ-DGAT2-A is hydrophobic. Improper solubilization leads to micro-precipitation in aqueous buffers, causing false negatives.

• Stock Preparation: Dissolve powder in 100% DMSO to create a 10 mM stock . Vortex vigorously for 30 seconds.

• Aliquot: Dispense into single-use aliquots (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -80°C.

• Working Solution: Dilute the stock into pre-warmed (37°C) media/buffer immediately before use. Keep final DMSO concentration <0.5% to avoid vehicle toxicity.

Mechanism of Action: The Lipogenic Feedback Loop

Recent data suggests DGAT2 inhibition does more than block TG formation; it actively suppresses upstream lipogenesis.

Pathway Logic

Inhibition of DGAT2 prevents the conversion of DAG to TAG.[5] Instead of accumulating as toxic DAG (a safety concern), the substrate is shunted toward Phosphatidylethanolamine (PE) synthesis in the ER.[5] Increased ER-PE stabilizes the SREBP-1c complex, preventing its cleavage and translocation to the nucleus, effectively turning off the gene program for fatty acid synthesis.

Figure 1: Mechanism of Action. JNJ-DGAT2-A blocks TG synthesis and shunts DAG to PE, suppressing DNL via SREBP-1c.

Experimental Protocols

Protocol A: "NASH-in-a-Dish" Cellular Steatosis Assay

Objective: Quantify the efficacy of JNJ-DGAT2-A in reducing lipid load in hepatocytes under metabolic stress. Cell Model: HepG2 or Huh7 cells.

Reagents

• Fatty Acid Loading Media: DMEM + 10% FBS + 0.5 mM Oleic Acid/Palmitic Acid (2:1 ratio) conjugated to BSA.

• Tracer: [14C]-Glycerol or [13C]-Acetate (for DNL tracking).

• Detection: Bodipy 493/503 (Lipid Droplets) or Enzymatic TG Quantification Kit.

Workflow

• Seeding: Plate HepG2 cells at

  cells/well in 24-well plates. Incubate 24h.

• Starvation: Switch to serum-free media for 4 hours to synchronize metabolism.

• Pre-treatment: Add JNJ-DGAT2-A (0.1, 0.5, 1.0, 5.0, 10 µM) for 1 hour .

  • Control: DMSO (Vehicle).

  • Positive Control: A known ACC inhibitor (e.g., PF-05221304) to verify DNL suppression.[6]

• Loading: Add Fatty Acid Loading Media (containing the inhibitor) + Tracer. Incubate 16–24 hours .

• Harvest & Extraction:

  • Wash cells 2x with cold PBS.

  • Lyse in 5% NP-40 or Chloroform:Methanol (2:1) for lipid extraction.[7]

• Readout:

  • TG Content: Measure via colorimetric assay (normalized to total protein).

  • Lipid Droplets: Fix cells (4% PFA), stain with Bodipy, and image via high-content microscopy.

Self-Validation Step: Perform an MTT or ATP-based cytotoxicity assay in parallel. A reduction in TG must not correlate with a reduction in cell viability. If cell viability drops >10% at the effective dose, the data is confounded by toxicity.

Protocol B: Microsomal Enzymatic Assay (Potency Verification)

Objective: Confirm direct target engagement and calculate IC50.

Workflow

• Enzyme Source: Isolate microsomes from Sf9 cells expressing human DGAT2 (commercial or in-house).

• Reaction Mix:

  • Buffer: 100 mM Tris-HCl (pH 7.4), 100 mM Sucrose.

  • Substrates: 20 µM 1,2-dioleoyl-sn-glycerol (DAG) + 5 µM [14C]-Oleoyl-CoA.

  • Cofactor: 5 mM MgCl2.

• Execution:

  • Incubate microsomes (5 µg protein) with JNJ-DGAT2-A for 15 min at 25°C.

  • Start reaction by adding substrates. Incubate 10 min at 37°C.

  • Stop reaction with Isopropanol:Heptane:Water (80:20:2).

• Analysis: Phase separation. Count radioactivity in the heptane phase (containing newly formed [14C]-TAG).

Figure 2: Cellular Assay Workflow for assessing anti-steatotic efficacy.

Data Analysis & Troubleshooting

Expected Results

Parameter	Vehicle (Control)	JNJ-DGAT2-A (5 µM)	Interpretation
Total TG	100%	< 40%	Potent inhibition of storage.
DGAT1 Activity	100%	> 90%	Confirms selectivity.
Cell Viability	100%	> 95%	Rule out cytotoxicity.
ER-PE Levels	Baseline	Increased	Confirms "Lipid Shunt" mechanism.

Troubleshooting Guide

• High Background in Enzymatic Assay: Ensure [14C]-Oleoyl-CoA purity. Free fatty acids extract into the organic phase, causing false signals. Use an alumina column to purify the substrate if necessary.

• Precipitation: If the compound crashes out in cell media, reduce the stock concentration or add the compound to the serum-containing media slowly while vortexing.

• Lack of Efficacy in Cells: Verify the Fatty Acid load. If the exogenous load is too high (>1.0 mM), it may overwhelm the enzyme or trigger lipotoxicity unrelated to DGAT2.

References

• Gluchowski, N. L., et al. (2019). The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes. Journal of Lipid Research. Retrieved from [Link]

• Futatsugi, K., et al. (2015). Discovery and Optimization of DGAT2 Inhibitors. Journal of Medicinal Chemistry.

• Amin, N. B., et al. (2023). Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications. Clinical Pharmacology & Therapeutics. Retrieved from [Link]

Sources

• 1. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The role of DGAT1 and DGAT2 in regulating tumor cell growth and their potential clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH): rationale and design of the phase II, dose-ranging, dose-finding, randomised, placebo-controlled MIRNA (Metabolic Interventions to Resolve NASH with fibrosis) study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Characterization and Functional Analysis of a Type 2 Diacylglycerol Acyltransferase (DGAT2) Gene from Oil Palm (Elaeis guineensis Jacq.) Mesocarp in Saccharomyces cerevisiae and Transgenic Arabidopsis thaliana [frontiersin.org]

Application Notes and Protocols: Quantifying Lipid Droplet Formation with the Selective DGAT2 Inhibitor, JNJ-DG-AT2-A

Introduction: Targeting Triglyceride Synthesis to Modulate Lipid Droplet Dynamics

Lipid droplets (LDs) are highly dynamic organelles essential for cellular energy homeostasis, lipid metabolism regulation, and protecting cells from lipotoxicity by storing neutral lipids, primarily triacylglycerols (TAGs) and sterol esters.[1][2] The dysregulation of LD formation and turnover is implicated in a range of metabolic diseases, including non-alcoholic fatty liver disease (NAFLD), obesity, and type 2 diabetes.[3][4] A pivotal enzyme in the synthesis of TAGs is Diacylglycerol O-acyltransferase (DGAT), which catalyzes the final and committed step in the triglyceride synthesis pathway.[1][5] Of the two major isoforms, DGAT1 and DGAT2, DGAT2 is the predominant enzyme in the liver and plays a crucial role in hepatic triglyceride synthesis.[5][6][7]

JNJ-DGAT2-A is a potent and selective inhibitor of DGAT2, with a reported IC50 of 140 nM.[8] Its high selectivity (over 70-fold for DGAT2 over DGAT1 and MGAT2) makes it an invaluable tool for dissecting the specific role of DGAT2 in cellular lipid metabolism and for screening potential therapeutic agents targeting this pathway.[8] This application note provides a comprehensive, field-proven protocol for a cell-based lipid droplet formation assay using JNJ-DGAT2-A. The described methodology leverages high-content imaging to quantify the inhibitory effect of JNJ-DGAT2-A on oleic acid-induced lipid droplet accumulation in a relevant human hepatoma cell line.

Mechanism of Action: DGAT2 Inhibition

The canonical pathway for triglyceride synthesis culminates with the acylation of diacylglycerol (DAG). DGAT2 facilitates this reaction, leading to the formation of TAG, which is subsequently stored in lipid droplets.[1] By inhibiting DGAT2, JNJ-DGAT2-A directly blocks this final step, thereby reducing the synthesis of new triglycerides and consequently attenuating the formation and expansion of lipid droplets.[3][6]

Caption: Mechanism of DGAT2 inhibition by JNJ-DGAT2-A.

Materials and Reagents

Reagent	Recommended Supplier	Catalog Number
JNJ-DGAT2-A	Tocris Bioscience	6569
Huh7 cells	ATCC	PTA-4583
Dulbecco's Modified Eagle Medium (DMEM)	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin	Gibco	15140122
Oleic Acid	Sigma-Aldrich	O1008
Bovine Serum Albumin (BSA), fatty acid-free	Sigma-Aldrich	A7030
BODIPY™ 493/503	Invitrogen	D3922
Hoechst 33342	Invitrogen	H3570
Dimethyl Sulfoxide (DMSO), sterile	Sigma-Aldrich	D2650
96-well, black, clear-bottom imaging plates	Corning	3603
Phosphate-Buffered Saline (PBS)	Gibco	10010023
4% Paraformaldehyde (PFA) in PBS	Electron Microscopy Sciences	15710

Experimental Protocol: Step-by-Step Methodology

This protocol is optimized for a 96-well plate format suitable for high-content imaging.

Part 1: Cell Culture and Seeding

• Maintain Huh7 Cells: Culture Huh7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.[9][10]

• Passaging: Subculture cells every 2-3 days when they reach 80-90% confluency.[9][11]

• Seeding for Assay: Trypsinize the cells and seed them into a 96-well, black, clear-bottom imaging plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Expert Insight: Optimal seeding density is critical for accurate single-cell segmentation during image analysis. A confluent monolayer will hinder the identification of individual cells and their corresponding lipid droplets.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment and spreading.

Part 2: Oleic Acid and Inhibitor Treatment

• Prepare Oleic Acid-BSA Complex (5 mM Stock): a. Dissolve 15.6 mg of oleic acid in 1 mL of ethanol. b. In a separate tube, dissolve 50 mg of fatty acid-free BSA in 10 mL of serum-free DMEM by gently warming to 37°C. c. Slowly add the ethanolic oleic acid solution to the BSA solution while vortexing to create a 5 mM oleic acid-BSA complex. d. Filter-sterilize the solution through a 0.22 µm filter.

• Prepare JNJ-DGAT2-A Stock Solution (10 mM): Dissolve JNJ-DGAT2-A in DMSO to a final concentration of 10 mM.[8] Store at -20°C.

• Treatment Preparation: a. Prepare a 2X working solution of oleic acid by diluting the 5 mM stock to 400 µM in serum-free DMEM. b. Prepare 2X working solutions of JNJ-DGAT2-A by serial dilution from the 10 mM stock in serum-free DMEM containing 400 µM oleic acid. A typical concentration range for an IC50 determination would be from 10 µM down to 1 nM.

• Cell Treatment: a. Gently aspirate the culture medium from the wells. b. Add 50 µL of the appropriate 2X JNJ-DGAT2-A/oleic acid solution to each well. For control wells, add 50 µL of the 400 µM oleic acid solution without the inhibitor. For negative control wells, add 50 µL of serum-free DMEM with the corresponding DMSO concentration. c. Add 50 µL of serum-free DMEM to all wells to bring the final volume to 100 µL and the final oleic acid concentration to 200 µM.

• Incubation: Incubate the plate for 16-24 hours at 37°C and 5% CO2 to induce lipid droplet formation.[12]

Part 3: Staining and Imaging

• Prepare Staining Solution: a. Prepare a 1 µg/mL Hoechst 33342 and 1 µM BODIPY 493/503 staining solution in PBS.[13][14]

  • Expert Insight: BODIPY 493/503 is a lipophilic dye that fluoresces brightly in the nonpolar environment of neutral lipids within lipid droplets, offering high signal-to-noise.[] Nile Red is another suitable dye, but its fluorescence can be more sensitive to the surrounding environment.[16]

• Fixation and Staining: a. Gently aspirate the treatment medium and wash the cells once with 100 µL of PBS. b. Fix the cells by adding 100 µL of 4% PFA in PBS to each well and incubate for 15 minutes at room temperature. c. Aspirate the PFA and wash the cells twice with 100 µL of PBS. d. Add 50 µL of the staining solution to each well and incubate for 20 minutes at room temperature, protected from light. e. Aspirate the staining solution and wash the cells twice with 100 µL of PBS. f. Add 100 µL of PBS to each well for imaging.

• Image Acquisition: a. Acquire images using a high-content imaging system. b. Use a 20x or 40x objective. c. Acquire images in at least two channels:

  • DAPI channel (for Hoechst 33342): To identify cell nuclei.
  • FITC/GFP channel (for BODIPY 493/503): To visualize lipid droplets.[]

Caption: Experimental workflow for the lipid droplet formation assay.

Data Analysis and Interpretation

High-content analysis software is used to quantify lipid droplet formation on a per-cell basis.

• Image Segmentation:

  • Identify nuclei using the Hoechst 33342 signal.

  • Define the cytoplasm as a ring or expanded area around each nucleus.

• Lipid Droplet Quantification:

  • Within the defined cytoplasmic region of each cell, identify and quantify the BODIPY 493/503-positive spots (lipid droplets).

  • Key parameters to measure include:

    • Lipid Droplet Count per Cell: The number of individual lipid droplets.[17]

    • Total Lipid Droplet Area per Cell: The sum of the areas of all lipid droplets.[17]

    • Total Lipid Droplet Intensity per Cell: The sum of the fluorescence intensities of all lipid droplets.[17]

• Dose-Response Analysis:

  • Calculate the average value for each parameter across all cells in a well.

  • Normalize the data to the positive control (oleic acid treatment without inhibitor) and the negative control (vehicle treatment).

  • Plot the normalized data against the log concentration of JNJ-DGAT2-A.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Expected Results and Data Presentation

Treatment of Huh7 cells with oleic acid will induce a significant increase in the number and size of intracellular lipid droplets. Co-treatment with JNJ-DGAT2-A is expected to inhibit this lipid droplet formation in a dose-dependent manner.

JNJ-DGAT2-A (nM)	Total LD Intensity (Normalized)	Lipid Droplet Count (Normalized)
0 (Vehicle)	0.05 ± 0.01	0.08 ± 0.02
0 (Oleic Acid)	1.00 ± 0.09	1.00 ± 0.11
1	0.95 ± 0.08	0.92 ± 0.10
10	0.78 ± 0.07	0.75 ± 0.09
100	0.52 ± 0.05	0.48 ± 0.06
1000	0.15 ± 0.03	0.18 ± 0.04
10000	0.06 ± 0.02	0.10 ± 0.03

Hypothetical Data: The table above represents expected results, demonstrating a dose-dependent decrease in lipid droplet formation with increasing concentrations of JNJ-DGAT2-A.

Assay Validation and Quality Control

A robust and reliable assay is self-validating. To ensure the quality of the assay, the following parameters should be considered:

• Z'-factor: This statistical parameter is used to evaluate the quality of a high-throughput screening assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.[18] It is calculated using the means (µ) and standard deviations (σ) of the positive (p) and negative (n) controls:

  • Z' = 1 - (3σp + 3σn) / |µp - µn|

• Signal-to-Background Ratio: The ratio of the fluorescence signal in the oleic acid-treated wells to the vehicle-treated wells should be sufficiently high to provide a robust assay window.

Conclusion

This application note provides a detailed and validated protocol for a high-content imaging-based lipid droplet formation assay using the selective DGAT2 inhibitor, JNJ-DGAT2-A. This assay serves as a powerful tool for researchers in academia and the pharmaceutical industry to investigate the role of DGAT2 in lipid metabolism and to screen for novel modulators of this important therapeutic target. The quantitative nature of this assay, combined with the specificity of JNJ-DGAT2-A, allows for precise and reproducible measurements of DGAT2 activity in a cellular context.

References

• Patsnap Synapse. (2024, June 21). What are DGAT2 inhibitors and how do they work? Retrieved from [Link]

• ACS Medicinal Chemistry Letters. (2024, July 25). Treatment of Metabolic Disorders Using Novel DGAT2 Inhibitors: Pyrazolopyridine and Triazolopyridine Derivatives. Retrieved from [Link]

• MDPI. (2023, July 6). Interference with DGAT Gene Inhibited TAG Accumulation and Lipid Droplet Synthesis in Bovine Preadipocytes. Retrieved from [Link]

• NCBI. (2025, November 25). Gene Result DGAT2 diacylglycerol O-acyltransferase 2 [ (human)]. Retrieved from [Link]

• UT Southwestern Medical Center. (2024, February 29). How an experimental drug reverses fatty liver disease. Retrieved from [Link]

• BioWorld. (2021, September 7). New DGAT-2 inhibitors discovered at Inorbit Therapeutics. Retrieved from [Link]

• Lipid Droplet Knowledge Portal. DGAT2. Retrieved from [Link]

• PMC. DGAT2 Inhibition Potentiates Lipid Droplet Formation To Reduce Cytotoxicity in APOL1 Kidney Risk Variants. Retrieved from [Link]

• Wikipedia. Lipid droplet. Retrieved from [Link]

• Taylor & Francis Online. (2016, August 29). High-Content Imaging of Neutral Lipid Droplets with 1,6-Diphenylhexatriene. Retrieved from [Link]

• AddexBio. Cell Culture Information for HuH-7. Retrieved from [Link]

• PMC. (2016, September 5). BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry. Retrieved from [Link]

• PubMed. Culturing of HepG2 cells with human serum improve their functionality and suitability in studies of lipid metabolism. Retrieved from [Link]

• PMC. Quantification of Lipid Droplets and Associated Proteins in Cellular Models of Obesity via High-Content/High-Throughput Microscopy and Automated Image Analysis. Retrieved from [Link]

• PMC. Overexpression of DGAT2 Stimulates Lipid Droplet Formation and Triacylglycerol Accumulation in Bovine Satellite Cells. Retrieved from [Link]

• Scilit. (2025, May 30). Quantification of Lipid Droplets in Adipocytes. Retrieved from [Link]

• NIH. (2024, August 21). DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application. Retrieved from [Link]

• ResearchGate. (2025, October 14). (PDF) Overexpression of DGAT2 Stimulates Lipid Droplet Formation and Triacylglycerol Accumulation in Bovine Satellite Cells. Retrieved from [Link]

• Ubigene. Cell Use Instruction - HuH-7 Cell Line. Retrieved from [Link]

• MDPI. Overexpression of DGAT2 Stimulates Lipid Droplet Formation and Triacylglycerol Accumulation in Bovine Satellite Cells. Retrieved from [Link]

• protocols.io. (2022, April 28). Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain. Retrieved from [Link]

• PubMed. Lipid and lipoprotein metabolism in Hep G2 cells. Retrieved from [Link]

• Emulate Bio. (2019, April 7). Protocol for Emulate Organ-Chips: Live Staining of Lipid Droplets Using Nile Red. Retrieved from [Link]

• The Journal of Physical Chemistry B. (2022, March 9). Computational Studies of Lipid Droplets. Retrieved from [Link]

• MDPI. (2023, March 4). Differential Lipid Accumulation on HepG2 Cells Triggered by Palmitic and Linoleic Fatty Acids Exposure. Retrieved from [Link]

• bioRxiv. (2026, January 16). A fluorogenic complementation tool kit for interrogating lipid droplet-organelle interaction. Retrieved from [Link]

• ResearchGate. Nile Red" A Selective Fluorescent Stain for Intracellular Lipid Droplets. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) High-Content Imaging of Neutral Lipid Droplets with 1,6-Diphenylhexatriene. Retrieved from [Link]

• UCSC Genome Browser. (2010, August 24). Huh-7 and Huh-7.5 culture conditions. Retrieved from [Link]

• PubMed. (2019, October 13). A Fluorescence-based Assay for Characterization and Quantification of Lipid Droplet Formation in Human Intestinal Organoids. Retrieved from [Link]

• PubMed. (2025, November 17). ATG2A-mediated DAG transfer recruits DGAT2 for lipid droplet growth. Retrieved from [Link]

• ScienceDirect. Hep G2 cells as a resource for metabolic studies: Lipoprotein, cholesterol, and bile acids. Retrieved from [Link]

• ACS Measurement Science Au. (2024, September 6). Super-Resolution Microscopic Imaging of Lipid Droplets in Living Cells via Carbonized Polymer Dot-Based Polarity-Responsive Nanoprobe. Retrieved from [Link]

• Elabscience. HuH-7 Cell Line. Retrieved from [Link]

• Oreate AI Blog. (2026, January 7). Establishment of a Lipid Deposition Model in Human Hepatocellular Carcinoma HepG2 Cells and Its Study on Lipid Metabolism. Retrieved from [Link]

• Applied Biological Materials Inc. HuH7 Cells. Retrieved from [Link]

• ResearchGate. (2024, June 12). How to stain lipid droplets using bodipy? Retrieved from [Link]

• PMC. Quantitative imaging of lipid droplets in single cells. Retrieved from [Link]

Sources

• 1. Lipid droplet - Wikipedia [en.wikipedia.org]
• 2. scilit.com [scilit.com]
• 3. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. | BioWorld [bioworld.com]
• 5. DGAT2 Activators | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Gene information | Lipid Droplet Knowledge Portal [lipiddroplet.org]
• 8. JNJ DGAT2-A | Diacylglycerol O-Acyltransferase | Tocris Bioscience [tocris.com]
• 9. huh7.com [huh7.com]
• 10. elabscience.com [elabscience.com]
• 11. genome.ucsc.edu [genome.ucsc.edu]
• 12. researchgate.net [researchgate.net]
• 13. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 16. researchgate.net [researchgate.net]
• 17. Quantification of Lipid Droplets and Associated Proteins in Cellular Models of Obesity via High-Content/High-Throughput Microscopy and Automated Image Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]

Application Notes and Protocols: JNJ-DGAT2-A for In Vitro Research

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective use of JNJ-DGAT2-A, a selective small molecule inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2), in cell culture applications. We delve into the inhibitor's mechanism of action, provide detailed, field-tested protocols for its application, and describe robust methods for quantifying its biological effects. This guide is designed to ensure scientific integrity and experimental success by explaining the causality behind protocol steps and incorporating self-validating experimental design principles.

Introduction to DGAT2 and the Inhibitor JNJ-DGAT2-A

Diacylglycerol O-acyltransferase 2 (DGAT2) is a critical integral membrane enzyme located in the endoplasmic reticulum.[1][2] It catalyzes the final and rate-limiting step in the canonical triglyceride (TG) synthesis pathway: the esterification of diacylglycerol (DAG) with a long-chain fatty acyl-CoA.[3][4] The resulting triglycerides are stored in cytosolic lipid droplets, serving as the primary energy reserve for cellular processes.

While essential for energy homeostasis, the overactivity of DGAT2 and subsequent excessive TG accumulation are implicated in the pathophysiology of numerous metabolic diseases, including metabolic dysfunction-associated steatotic liver disease (MASLD), obesity, and type 2 diabetes.[4][5] DGAT2 is the predominant DGAT isoform in hepatocytes, making it a highly attractive therapeutic target.[6]

JNJ-DGAT2-A is a potent and selective inhibitor of human DGAT2.[7] It provides a powerful pharmacological tool for investigating the role of DGAT2 in lipid metabolism, cellular energy storage, and the progression of metabolic diseases in a controlled in vitro setting.

Mechanism of Action: Dual Impact on Lipid Metabolism

JNJ-DGAT2-A exerts its effects primarily through the direct competitive or non-competitive inhibition of the DGAT2 enzyme's catalytic site. This direct action blocks the conversion of DAG to TG. However, the downstream consequences are more profound, creating a dual-impact mechanism that researchers can exploit.

• Direct Inhibition of Triglyceride Synthesis: By blocking DGAT2, JNJ-DGAT2-A directly reduces the synthesis of new triglycerides. This leads to a measurable decrease in the size and number of intracellular lipid droplets and a reduction in total cellular TG content.[4]

• Indirect Suppression of Lipogenesis via SREBP-1: The inhibition of DGAT2 leads to an accumulation of its substrate, DAG. This diacylglycerol pool is subsequently shunted into alternative pathways, notably the synthesis of phospholipids like phosphatidylethanolamine (PE).[3] Research has shown that an increase in PE content within the endoplasmic reticulum membrane inhibits the transport and subsequent proteolytic cleavage of Sterol Regulatory Element-Binding Protein 1 (SREBP-1).[3] Since SREBP-1 is the master transcriptional regulator of genes involved in de novo lipogenesis (e.g., FASN, SCD1, ACC), its suppression by JNJ-DGAT2-A leads to a broad downregulation of the entire fatty acid and triglyceride synthesis program.[3]

Caption: Mechanism of JNJ-DGAT2-A Action.

JNJ-DGAT2-A: Properties and Handling

Proper handling and preparation of the inhibitor are paramount for reproducible results.

Property	Value	Source
Chemical Name	3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-(4H)ylidene]methyl]phenoxy]benzonitrile
Molecular Formula	C₂₄H₁₆BrFN₄O₂S
Molecular Weight	523.38 g/mol
CAS Number	1962931-71-0
Purity	>98% (Verify with supplier Certificate of Analysis)	-
IC₅₀ (human DGAT2)	0.14 µM (140 nM) in Sf9 cell membranes	[7]
IC₅₀ (HepG2 cells)	~0.66 - 0.99 µM for TG synthesis inhibition	[7]
Recommended Solvent	Dimethyl sulfoxide (DMSO), cell culture grade
Max Solubility	100 mM in DMSO (52.34 mg/mL)
Storage	Store powder at +4°C. Store DMSO stock solutions in aliquots at -20°C or -80°C to avoid freeze-thaw cycles.

Experimental Design Considerations

A well-designed experiment is self-validating. Before beginning, consider the following key aspects.

Cell Line Selection

The choice of cell line is dictated by the research question.

• Hepatocyte Models (HepG2, Huh7, Hepa-1c1c7): Ideal for studying liver-related metabolic diseases like MASLD. HepG2 cells are well-characterized for their response to DGAT inhibitors.[3][7][8]

• Adipocyte Models (3T3-L1): Used for studying adipogenesis and lipid droplet dynamics.[9]

• Myocyte Models (C2C12): Suitable for investigating the role of DGAT2 in muscle cell metabolism and insulin sensitivity.[10]

• Cancer Cell Lines (MCF7): Relevant for studies on the interplay between lipid metabolism and cancer cell proliferation or drug resistance.[11]

• Expert Insight: Always ensure your chosen cell line expresses DGAT2 at a sufficient level. You can verify this via Western Blot, qRT-PCR, or by consulting literature and databases like the Human Protein Atlas.

Determining Working Concentrations: The Dose-Response Curve

The provided IC₅₀ values are a starting point. The optimal concentration of JNJ-DGAT2-A is cell-type and context-dependent. It is essential to perform a dose-response experiment to determine the effective concentration range for your specific model system.

• Recommended Range: Start with a wide range spanning the reported IC₅₀ values. A 7-point dilution series from 10 nM to 20 µM is a robust starting point (e.g., 0.01, 0.05, 0.1, 0.5, 1, 5, 20 µM).[7]

• Rationale: This allows for the determination of key parameters like the EC₅₀ (half-maximal effective concentration) and identifies potential cytotoxicity at higher concentrations.

Essential Controls

• Vehicle Control (Mandatory): Treat cells with the same final concentration of the solvent (DMSO) used for the highest dose of JNJ-DGAT2-A. This control is critical to ensure that any observed effects are due to the inhibitor and not the solvent. The final DMSO concentration in the culture medium should ideally be ≤ 0.1% to avoid solvent-induced artifacts.

• Untreated Control: Cells cultured in medium alone, without inhibitor or vehicle.

• Positive Control (Optional): If available, another known DGAT2 inhibitor (e.g., PF-06424439) can be used to validate the experimental system.[3]

Detailed Experimental Protocols

The following protocols provide a framework for a typical experiment.

Caption: General Experimental Workflow.

Protocol 5.1: Preparation of JNJ-DGAT2-A Stock Solution

• Objective: To prepare a high-concentration stock solution for subsequent dilutions.

• Materials: JNJ-DGAT2-A powder, sterile cell culture-grade DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Briefly centrifuge the vial of JNJ-DGAT2-A powder to collect all material at the bottom.

  • To prepare a 10 mM stock solution , add 191.1 µL of DMSO to 10 mg of JNJ-DGAT2-A (MW: 523.38 g/mol ).

    • Calculation: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

  • Vortex thoroughly until the powder is completely dissolved. The solution should be clear.

  • Aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL) in sterile microcentrifuge tubes.

  • Store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Protocol 5.2: Cell Culture and Treatment

• Objective: To treat cultured cells with a range of JNJ-DGAT2-A concentrations.

• Materials: Selected cell line, complete culture medium, sterile multi-well plates (e.g., 96-well black, clear-bottom for imaging), JNJ-DGAT2-A stock solution.

• Procedure:

  • Seed cells in the multi-well plate at a density that will result in 70-80% confluency at the end of the experiment. Allow cells to adhere and recover for 24 hours.

  • Prepare serial dilutions of JNJ-DGAT2-A in complete culture medium from your 10 mM stock.

    • Expert Insight: Perform a 2-step dilution. First, create an intermediate, high-concentration dilution in a sterile tube (e.g., 100X the final concentration). Then, add a small volume of this intermediate stock to the wells (e.g., 1 µL of a 100X stock into 99 µL of medium in the well). This minimizes the volume of DMSO added to each well.

  • For the Vehicle Control , prepare a "mock" treatment using only DMSO diluted to the same final concentration as the highest inhibitor dose.

  • Carefully remove the old medium from the cells and replace it with the medium containing the various concentrations of JNJ-DGAT2-A or the vehicle control.

  • Incubate the cells for the desired treatment period (e.g., 6, 24, or 48 hours). The optimal duration may need to be determined empirically. A 24-hour incubation is a common starting point.

Methods for Assessing DGAT2 Inhibition

Choose the appropriate assay(s) to measure the biological consequences of DGAT2 inhibition.

Protocol 6.1: Lipid Droplet Staining (Fluorescence Microscopy)

This qualitative or semi-quantitative method visualizes the primary effect of DGAT2 inhibition: a reduction in neutral lipid stores.

Option A: Nile Red Staining

• Principle: Nile Red is a lipophilic stain that fluoresces strongly in hydrophobic environments like lipid droplets.[12]

• Reagents: Nile Red stock solution (e.g., 1 mg/mL in acetone or 1 mM in DMSO), PBS or HBSS buffer.[12][13]

• Procedure (Live Cells):

  • Prepare a working solution of Nile Red (e.g., 1 µg/mL) in pre-warmed culture medium or buffer.[13]

  • After JNJ-DGAT2-A treatment, gently remove the medium from the wells.

  • Add the Nile Red working solution to each well and incubate for 10-30 minutes at 37°C, protected from light.[14]

  • (Optional but recommended) Wash the cells gently with PBS to reduce background fluorescence.[14]

  • Image immediately using a fluorescence microscope with a TRITC or similar filter set (Excitation ~550 nm / Emission ~640 nm).[14]

Option B: BODIPY™ 493/503 Staining

• Principle: BODIPY 493/503 is a bright, green-fluorescent dye that is highly specific for neutral lipids and is often more photostable than Nile Red.

• Reagents: BODIPY 493/503 stock solution (e.g., 1 mg/mL in DMSO), PBS.

• Procedure (Live or Fixed Cells):

  • Prepare a working solution of BODIPY 493/503 (e.g., 1-2 µM, typically a 1:1000 dilution of a stock) in PBS or culture medium.[15]

  • After treatment, wash cells once with PBS.

  • Add the BODIPY working solution and incubate for 15-30 minutes at room temperature, protected from light.[15]

  • Wash the cells two to three times with PBS.

  • Add fresh PBS or mounting medium containing a nuclear counterstain like DAPI.

  • Image using a fluorescence microscope with a FITC filter set.

Protocol 6.2: Triglyceride Quantification Assay

This quantitative method measures the total cellular triglyceride content.

• Principle: Commercially available kits are used to enzymatically hydrolyze triglycerides to glycerol and free fatty acids. The glycerol is then used in a series of reactions to produce a colorimetric or fluorometric signal proportional to the TG amount.

• Procedure:

  • Follow the manufacturer's protocol for your chosen Triglyceride Assay Kit.[16]

  • Briefly, after JNJ-DGAT2-A treatment, wash cells with cold PBS and lyse them using the buffer provided in the kit (often containing a non-ionic detergent).[16]

  • Measure the total protein concentration of the lysate using a BCA or Bradford assay for normalization.[16]

  • Incubate a portion of the lysate with the kit's reaction mix.

  • Measure the absorbance or fluorescence using a microplate reader.

  • Calculate the triglyceride concentration based on the standard curve and normalize the values to the total protein concentration (e.g., µg TG / mg protein).

Protocol 6.3: Western Blotting for DGAT2 Protein Levels

This assay determines if JNJ-DGAT2-A treatment alters the expression level of the DGAT2 protein itself.

• Procedure:

  • After treatment, lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[16]

  • Determine protein concentration (BCA assay).[16]

  • Separate 20-40 µg of protein per lane via SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.[16]

  • Block the membrane (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate with a primary antibody specific for DGAT2 overnight at 4°C.[17]

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Normalize DGAT2 band intensity to a loading control like β-actin or GAPDH.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No observable effect	Inhibitor concentration too low.	Perform a dose-response experiment with a wider and higher concentration range.
Cell line does not express DGAT2 or has low activity.	Confirm DGAT2 expression via Western Blot or qRT-PCR. Choose a more appropriate cell line.
Inactive inhibitor.	Purchase fresh compound from a reputable supplier. Check storage conditions.
High cell death/toxicity	Inhibitor concentration is too high.	Lower the concentration range. Perform a cell viability assay (e.g., MTS, CellTiter-Glo) in parallel with your dose-response experiment.
DMSO concentration is too high.	Ensure the final DMSO concentration in the culture medium is ≤ 0.1%.
High background in microscopy	Incomplete washing of the dye.	Increase the number and duration of wash steps after staining.
Dye precipitation.	Ensure the dye is fully dissolved in the working solution. Centrifuge the working solution before use if precipitates are visible.
High variability between replicates	Inconsistent cell seeding or density.	Use a cell counter for accurate seeding. Ensure even cell distribution in wells.
Inaccurate pipetting of the inhibitor.	Use calibrated pipettes. Prepare a master mix of the treatment medium for all replicate wells.

Expected Results and Interpretation

• Lipid Droplets: A dose-dependent decrease in the number and/or size of fluorescently stained lipid droplets should be observed in JNJ-DGAT2-A-treated cells compared to the vehicle control.

• Triglyceride Content: A quantitative, dose-dependent reduction in total cellular triglycerides (normalized to protein content) is expected.

• Gene Expression: While JNJ-DGAT2-A is a direct enzyme inhibitor, due to the SREBP-1 mechanism, you may observe a downstream decrease in the mRNA expression of lipogenic genes like FASN, SCD1, and ACC after prolonged treatment (e.g., >12-24 hours).

• DGAT2 Protein: JNJ-DGAT2-A is an activity inhibitor and is not expected to alter the total protein level of DGAT2 itself, though long-term feedback loops could exist in some models. Western blotting primarily serves as a control to confirm protein presence and rule out off-target effects on its expression.

By systematically applying these protocols and considerations, researchers can confidently utilize JNJ-DGAT2-A as a precise tool to dissect the multifaceted roles of DGAT2 in cellular physiology and disease.

References

• JNJ-DGAT2-A | DGAT2 Inhibitor. (n.d.). MedchemExpress.com. Retrieved February 6, 2026, from https://www.medchemexpress.
• JNJ DGAT2-A | Diacylglycerol O-Acyltransferase. (n.d.). Tocris Bioscience. Retrieved February 6, 2026, from https://www.tocris.
• Cataldo, V., et al. (2021). Lipid Droplet Biosynthesis Impairment through DGAT2 Inhibition Sensitizes MCF7 Breast Cancer Cells to Radiation. MDPI. Retrieved February 6, 2026, from https://www.mdpi.com/2073-4409/10/9/2443
• Rong, X., et al. (2023). DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER. Cell Reports Medicine. Retrieved February 6, 2026, from https://www.cell.com/cell-reports-medicine/fulltext/S2666-3791(23)00412-4
• New DGAT-2 inhibitors discovered at Inorbit Therapeutics. (2021). BioWorld. Retrieved February 6, 2026, from https://www.bioworld.
• McFie, P. J., et al. (2011). Diacylglycerol Acyltransferase-2 (DGAT2) and Monoacylglycerol Acyltransferase-2 (MGAT2) Interact to Promote Triacylglycerol Synthesis. Journal of Biological Chemistry. Retrieved February 6, 2026, from https://www.jbc.org/article/S0021-9258(20)67838-8/fulltext
• PF 06424439 | Diacylglycerol O-Acyltransferase (DGAT) Inhibitors. (2022). Tocris Bioscience. Retrieved February 6, 2026, from https://www.tocris.com/products/pf-06424439_6621
• D'Amore, C., et al. (2024). DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application. MDPI. Retrieved February 6, 2026, from https://www.mdpi.com/1422-0067/25/13/7008
• What are DGAT2 inhibitors and how do they work? (2024). Patsnap Synapse. Retrieved February 6, 2026, from https://www.patsnap.
• Lawitz, E. J., et al. (2023). Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH): rationale and design of the phase II, dose-ranging, dose-finding, randomised, placebo-controlled MIRNA (Metabolic Interventions to Resolve NASH with Fibrosis) trial. BMJ Open. Retrieved February 6, 2026, from https://bmjopen.bmj.com/content/13/10/e072274
• Du, M., et al. (2020). Overexpression of DGAT2 Stimulates Lipid Droplet Formation and Triacylglycerol Accumulation in Bovine Satellite Cells. MDPI. Retrieved February 6, 2026, from https://www.mdpi.com/2073-4409/9/5/1249
• Knafels, J. D., et al. (2023). Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life. ACS Medicinal Chemistry Letters. Retrieved February 6, 2026, from https://pubs.acs.org/doi/10.1021/acsmedchemlett.3c00330
• Chung, J. O., et al. (2021). Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes. Endocrinology and Metabolism. Retrieved February 6, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8258204/
• JNJ DGAT2-A | Diacylglycerol O-Acyltransferase (DGAT) Inhibitors. (n.d.). Tocris Bioscience. Retrieved February 6, 2026, from https://www.bio-techne.
• Protocol for Emulate Organ-Chips: Live Staining of Lipid Droplets Using Nile Red. (2019). Emulate, Inc. Retrieved February 6, 2026, from https://www.emulatebio.com/protocol-live-staining-lipid-droplets-nile-red
• McFie, P. J., & Stone, S. J. (2011). A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity. Journal of Lipid Research. Retrieved February 6, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3151684/
• ab228553 Nile Red Staining Kit. (2018). Abcam. Retrieved February 6, 2026, from https://www.abcam.com/nile-red-staining-kit-ab228553.html
• H2-003 | DGAT2 Inhibitor. (n.d.). MedchemExpress.com. Retrieved February 6, 2026, from https://www.medchemexpress.com/h2-003.html
• DGAT2 Polyclonal Antibody (PA5-103785). (n.d.). Thermo Fisher Scientific. Retrieved February 6, 2026, from https://www.thermofisher.
• Guide to Lipid Droplet Staining with BODIPY Dyes. (n.d.). BOC Sciences. Retrieved February 6, 2026, from https://probes.bocsci.com/guide-to-lipid-droplet-staining-with-bodipy-dyes.html
• High-content assays for evaluating cellular and hepatic diacylglycerol acyltransferase activity. (2025). ResearchGate. Retrieved February 6, 2026, from https://www.researchgate.net/publication/382914611_High-content_assays_for_evaluating_cellular_and_hepatic_diacylglycerol_acyltransferase_activity
• Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes. (2020). SpringerLink. Retrieved February 6, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7323953/
• Nile Red. (n.d.). AAT Bioquest. Retrieved February 6, 2026, from https://www.
• Kim, Y. K., et al. (2017). Inactivation of human DGAT2 by oxidative stress on cysteine residues. PLOS ONE. Retrieved February 6, 2026, from https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0181076
• Protocol for Nile Red Staining - Fly. (2024). Protocols.io. Retrieved February 6, 2026, from https://www.protocols.io/view/protocol-for-nile-red-staining-fly-5jyl89q4ov2w/v1
• Fig. 1. A: Quantifi cation of DGAT1 and DGAT2 mRNA levels by RT-PCR and... (n.d.). ResearchGate. Retrieved February 6, 2026, from https://www.researchgate.
• BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry. (n.d.). SciSpace. Retrieved February 6, 2026, from https://typeset.io/papers/bodipy-493-503-staining-of-neutral-lipid-droplets-for-2l82p19h
• Stone, S. J., et al. (2006). Murine Diacylglycerol Acyltransferase-2 (DGAT2) Can Catalyze Triacylglycerol Synthesis and Promote Lipid Droplet Formation Independent of Its Localization to the Endoplasmic Reticulum. Journal of Biological Chemistry. Retrieved February 6, 2026, from https://www.jbc.org/article/S0021-9258(20)78531-1/fulltext
• ATCC Animal Cell Culture Guide. (n.d.). ATCC. Retrieved February 6, 2026, from https://www.atcc.org/resources/culture-guides/animal-cell-culture-guide
• DGAT2 Antibody - BSA Free (NBP1-71701). (n.d.). Novus Biologicals. Retrieved February 6, 2026, from https://www.novusbio.
• Nile Red staining of oil bodies Materials. (n.d.). University of Bristol. Retrieved February 6, 2026, from http://www.bristol.ac.uk/med-school/research/cardiovascular/facilities/confocal/protocols/nile-red.html
• LipidSpot™ Lipid Droplet Stains. (n.d.). Biotium. Retrieved February 6, 2026, from https://biotium.com/product/lipidspot-lipid-droplet-stains/
• Triglyceride Synthesis (DGAT2) Analysis. (n.d.). Creative Biolabs. Retrieved February 6, 2026, from https://www.creative-biolabs.
• DGAT2 - Diacylglycerol O-acyltransferase 2 - Homo sapiens (Human). (n.d.). UniProtKB. Retrieved February 6, 2026, from https://www.uniprot.org/uniprotkb/Q96PD7/entry

Sources

• 1. Diacylglycerol Acyltransferase-2 (DGAT2) and Monoacylglycerol Acyltransferase-2 (MGAT2) Interact to Promote Triacylglycerol Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triglyceride Synthesis (DGAT2) Analysis - Creative Biolabs [creative-biolabs.com]
• 3. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 5. | BioWorld [bioworld.com]
• 6. Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. rothamsted.ac.uk [rothamsted.ac.uk]
• 14. abcam.co.jp [abcam.co.jp]
• 15. Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. DGAT2 Polyclonal Antibody | Invitrogen (PA5-103785) [thermofisher.com]

Application Note: JNJ-DGAT2-A in Primary Hepatocyte Culture

Targeting Hepatic Steatosis: Selective Inhibition of Diacylglycerol O-Acyltransferase 2

Abstract & Scientific Rationale

Metabolic dysfunction-associated steatohepatitis (MASH), formerly NASH, is driven by the toxic accumulation of hepatic triglycerides (TG). The enzyme DGAT2 (Diacylglycerol O-Acyltransferase 2) catalyzes the final, committed step in triglyceride synthesis, preferentially utilizing fatty acids derived from de novo lipogenesis (DNL).

JNJ-DGAT2-A is a high-affinity, selective small-molecule inhibitor of DGAT2.[][2] Unlike non-selective DGAT inhibitors, JNJ-DGAT2-A allows researchers to specifically blockade the DNL-to-TG pipeline without interfering with the retinyl ester synthesis or dietary fat processing functions often attributed to the related isozyme, DGAT1.

This application note details a validated protocol for using JNJ-DGAT2-A in Primary Human Hepatocytes (PHH) . The protocol is designed to quantify the reduction of intracellular TG and assess the flux of radiolabeled or stable-isotope tracers into neutral lipids.

Mechanism of Action

DGAT2 resides primarily in the endoplasmic reticulum (ER) and lipid droplet (LD) surfaces. It esterifies Diacylglycerol (DAG) with a fatty acyl-CoA to form Triacylglycerol (TG).

Pathway Visualization

The following diagram illustrates the specific node of inhibition and the distinct channeling of fatty acids by DGAT1 vs. DGAT2.

Figure 1: Mechanism of JNJ-DGAT2-A. DGAT2 (Red) is selectively inhibited, blocking the conversion of DAG to TG, particularly from de novo sources.

Compound Handling & Properties[1]

Property	Specification
Chemical Name	JNJ-DGAT2-A
Molecular Weight	523.38 g/mol
Solubility	Soluble in DMSO (up to 50 mM). Insoluble in water.
IC50 (Enzymatic)	~140 nM (Sf9 membranes)
IC50 (Cellular)	~0.6 – 1.0 µM (HepG2/PHH TG synthesis)
Storage	Powder: -20°C (2 years). DMSO Stock: -80°C (6 months).

Preparation Protocol:

• Stock Solution: Dissolve powder in 100% DMSO to create a 10 mM stock. Vortex until clear.

• Aliquot: Dispense into single-use aliquots (e.g., 20 µL) to avoid freeze-thaw cycles.

• Working Solution: Dilute the stock into culture media immediately prior to use.

  • Critical: Ensure final DMSO concentration is ≤ 0.1% (v/v) to prevent solvent-induced cytotoxicity or membrane permeabilization artifacts.

Primary Hepatocyte Culture Protocol

Experimental Design Strategy

Primary Human Hepatocytes (PHH) are preferred over HepG2 for this assay because they retain physiological insulin signaling and VLDL secretion pathways.

• Culture Format: Collagen I coated plates (Sandwich configuration recommended for studies >48h).

• Media: Williams E Media supplemented with Insulin-Transferrin-Selenium (ITS) and Dexamethasone (0.1 µM).

Workflow Diagram

Figure 2: Experimental timeline. Pre-incubation ensures the inhibitor occupies the active site before the lipid load challenges the system.

Step-by-Step Procedure

Step 1: Cell Seeding and Recovery

• Thaw cryopreserved PHH and seed at 0.7 x 10^6 cells/mL in seeding medium (Williams E + 10% FBS).

• Allow attachment for 4-6 hours.

• Wash cells with warm PBS and switch to maintenance medium (serum-free Williams E + ITS + GlutaMAX).

• Incubate overnight (37°C, 5% CO2).

Step 2: Preparation of Lipid Load (The "NASH" Mimic)

To induce steatosis and drive DGAT2 activity, cells must be challenged with fatty acids.

• Prepare a Fatty Acid (FA) Stock : Mix Sodium Oleate and Sodium Palmitate (2:1 ratio) in water at 70°C.

• Conjugate to BSA: Add FA stock to 10% fatty-acid-free BSA (w/v) in PBS. Stir at 37°C for 1 hour.

  • Target: Final stock concentration usually 5-10 mM FA.

• Final Treatment Media: Dilute FA-BSA stock into maintenance media to 250-500 µM final FA concentration.

Step 3: Inhibitor Treatment[3][4]

• Pre-incubation: Replace media with maintenance media containing JNJ-DGAT2-A (Concentration range: 0.01, 0.1, 1.0, 5.0, 10.0 µM).

  • Control: 0.1% DMSO Vehicle.

  • Duration: 1 hour.

• Lipid Loading: Aspirate pre-incubation media. Add Treatment Media (containing 500 µM FA mix + JNJ-DGAT2-A at respective concentrations).

• Incubate for 24 hours .

Step 4: Tracer Addition (Optional but Recommended)

To measure flux rather than just static mass:

• Add [14C]-Oleate (1 µCi/mL) or [13C3]-Glycerol during the last 4-6 hours of the 24-hour incubation.

• Why: DGAT2 inhibition should drastically reduce the incorporation of labeled glycerol into the TG fraction.

Data Analysis & Expected Results

Triglyceride Quantification

Method: Folch extraction followed by colorimetric enzymatic assay or LC-MS.

• Wash cells 2x with cold PBS.

• Lyse cells (e.g., 5% Triton X-100 or isopropanol/hexane).

• Normalize TG content to total protein (BCA Assay).

Expected Dose-Response Data

Typical results in PHH challenged with 500 µM Oleate/Palmitate:

JNJ-DGAT2-A (µM)	Relative TG Content (%)	Cell Viability (ATP)	Interpretation
0 (DMSO)	100%	100%	Baseline Steatosis
0.01	95%	98%	Minimal effect
0.1	80%	99%	Onset of inhibition
1.0	45%	97%	Target Efficacy Range
5.0	30%	95%	Maximal specific inhibition
10.0	28%	92%	Plateau / Potential off-target

Troubleshooting Guide

• Issue: No reduction in TG levels.

  • Cause: High endogenous DGAT1 activity masking DGAT2 inhibition.

  • Solution: JNJ-DGAT2-A is specific.[][2][5][6] If exogenous fatty acids (Oleate) are the only source, DGAT1 may compensate. DGAT2 is more active in de novo lipogenesis.[6][7][8] Add high glucose/fructose to the media to drive DNL, making the system more DGAT2-dependent.

• Issue: High Cytotoxicity.

  • Cause: Lipid toxicity (Lipotoxicity) from free fatty acids accumulating because they cannot be stored as TG.

  • Solution: This is a biological consequence of DGAT2 inhibition.[9] Co-treat with an ACC inhibitor or lower the exogenous lipid load.

References

• Miyazaki, M., et al. (2019). Hepatocyte Deletion of Triglyceride-Synthesis Enzyme Acyl CoA: Diacylglycerol Acyltransferase 2 Reduces Steatosis Without Increasing Inflammation or Fibrosis in Mice.[6] Hepatology Communications. Retrieved from [Link]

• MacTaggart, I., et al. (2021). DGAT2 stability is increased in response to DGAT1 inhibition in gene edited HepG2 cells. Journal of Lipid Research. Retrieved from [Link]

Sources

• 2. Tocris Bioscience JNJ DGAT2-A 10 mg | Buy Online | Tocris Bioscience™ | Fisher Scientific [fishersci.com]
• 3. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Hepatocyte Deletion of Triglyceride-Synthesis Enzyme Acyl CoA: Diacylglycerol Acyltransferase 2 Reduces Steatosis Without Increasing Inflammation or Fibrosis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: JNJ-DGAT2-A Optimization Guide

Product Code: JNJ-DGAT2-A (CAS: 1962931-71-0) Target: Diacylglycerol O-Acyltransferase 2 (DGAT2) Application: Lipid Metabolism, NASH, NAFLD, Triglyceride Synthesis Research[1]

Core Solubility & Formulation Data

Expert Note: JNJ-DGAT2-A is a highly lipophilic small molecule. The most common cause of experimental variability is not biological variance, but inconsistent solubility in aqueous cell culture media.

Physicochemical Profile

Parameter	Value	Technical Note
Molecular Weight	523.38 g/mol	Use this for molarity calculations.
Primary Solvent	DMSO (Dimethyl Sulfoxide)	Do not use water or PBS for stock preparation.
Max Solubility (DMSO)	~100 mM (52 mg/mL)	Recommended Stock: 10 mM or 50 mM for ease of pipetting.
Aqueous Solubility	Negligible	Compound will precipitate immediately if added directly to media at high concentrations.
Cell Culture Limit	~20 µM (Typical Max)	Concentrations >50 µM risk precipitation in media.

Preparation Protocol: The "Shock-Free" Dilution Method

Direct addition of high-concentration DMSO stock to media often causes localized precipitation (micro-crystals) that are invisible to the naked eye but reduce bioavailability.

Step 1: Stock Solution Preparation[2][3][4]

• Weigh the lyophilized powder (e.g., 5 mg).

• Calculate DMSO volume for a 10 mM stock:

  • Formula: Volume (mL) = Mass (mg) / [MW ( g/mol ) × Concentration (M)]

  • Example: 5 mg / (523.38 × 0.01) ≈ 0.955 mL DMSO .

• Vortex vigorously until completely clear.

• Aliquot immediately (20-50 µL vials) and store at -20°C or -80°C. Avoid freeze-thaw cycles.

Step 2: Application to Cells (The 1000x Rule)

To maintain solubility and keep DMSO toxicity <0.1%, use a serial dilution in DMSO before the final spike into media.

Scenario: You need a final concentration of 5 µM in the well.

• Intermediate Stock: Dilute your 10 mM Main Stock 1:2 in DMSO to create a 5 mM Working Stock.

• Final Dilution: Add 1 µL of the 5 mM Working Stock per 1 mL of warm culture media (1:1000 dilution).

  • Result: 5 µM JNJ-DGAT2-A with 0.1% DMSO.

Visualization: Optimal Dilution Workflow

Figure 1: Recommended "Shock-Free" dilution workflow to prevent compound precipitation.

Mechanism of Action & Biological Context

JNJ-DGAT2-A selectively inhibits DGAT2 (Diacylglycerol O-Acyltransferase 2), the enzyme responsible for the final step of triglyceride synthesis, specifically utilizing de novo synthesized fatty acids.

Pathway Diagram

Figure 2: JNJ-DGAT2-A interrupts the conversion of Diacylglycerol to Triglycerides at the ER membrane.

Troubleshooting & FAQs

Q1: I see cloudy precipitate when I add the compound to my media. What happened?

Diagnosis: This is "solvent shock." The hydrophobic compound crashed out of solution because the local concentration was too high during mixing. Solution:

• Ensure your media is pre-warmed to 37°C. Cold media reduces solubility.

• Do not add 10 mM stock directly to media. Create a less concentrated "Working Stock" (e.g., 1 mM) in DMSO first.

• Vortex the media immediately upon addition.

Q2: My cells are detaching or dying in the vehicle control wells.

Diagnosis: DMSO toxicity. Solution:

• Calculate your final DMSO percentage. It should be ≤ 0.1% for sensitive cells (like primary hepatocytes) and never exceed 0.5%.

• Check: If you are using a 10 mM stock to achieve 50 µM final concentration, you are adding 5 µL per mL (0.5% DMSO). This is too high. You need a higher concentration stock (e.g., 50 mM) to keep the DMSO volume low.

Q3: What is the expected IC50?

Answer:

• Enzymatic Assay (Sf9 membranes): ~0.14 µM [1].[2][3]

• Cellular Assay (HepG2): ~0.66 – 1.0 µM for inhibition of TG synthesis [2].

• Note: If you see no activity at 1 µM, check your solubility; the compound may have precipitated, reducing the effective concentration.

Q4: Can I store the diluted media?

Answer: No. JNJ-DGAT2-A is prone to adhering to plastics (polystyrene) and precipitating over time in aqueous buffers. Prepare fresh media containing the inhibitor immediately before every media change.

References

• MedChemExpress. JNJ-DGAT2-A Product Datasheet & Biological Activity. Retrieved from

• Tocris Bioscience. JNJ DGAT2-A: Chemical Properties and Solubility Data.[2] Retrieved from

• Qi, J., et al. (2012). The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2.[4] Journal of Lipid Research, 53(6), 1106-1116.[1] (Primary literature establishing the cellular IC50 in HepG2).

Sources

• 1. JNJ-DGAT2-A | DGAT2 inhibitor | CAS# 1962931-71-0 | InvivoChem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rndsystems.com [rndsystems.com]

JNJ-DGAT2-A Technical Support Center: Troubleshooting DMSO Precipitation &amp; Experimental Best Practices

Welcome to the technical support resource for JNJ-DGAT2-A, a selective diacylglycerol acyltransferase 2 (DGAT2) inhibitor. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for common challenges encountered during the experimental use of this compound, with a primary focus on addressing and preventing DMSO-related precipitation issues. Our goal is to ensure the integrity and reproducibility of your experiments through a deep understanding of the compound's characteristics and the scientific principles governing its behavior in solution.

Frequently Asked Questions (FAQs)

Q1: My JNJ-DGAT2-A solution in DMSO appears clear at high concentration, but it precipitates immediately when I add it to my aqueous cell culture medium. What is happening?

This phenomenon, commonly known as "crashing out," is a frequent issue when working with hydrophobic small molecules dissolved in a potent organic solvent like Dimethyl Sulfoxide (DMSO). The core of the problem lies in the drastic change of the solvent environment.

• The Physicochemical Explanation: JNJ-DGAT2-A is significantly more soluble in 100% DMSO than in aqueous solutions like cell culture media or phosphate-buffered saline (PBS).[1] In DMSO, the solvent molecules effectively surround the compound, keeping it in solution. When this concentrated DMSO stock is introduced into an aqueous buffer, the DMSO rapidly diffuses and interacts with the abundant water molecules. This dilution of DMSO renders it incapable of maintaining the solubility of JNJ-DGAT2-A, which is poorly soluble in water.[1] Consequently, the compound precipitates out of the solution, often appearing as a fine white solid or cloudiness. The compound's aqueous solubility, not its DMSO solubility, becomes the limiting factor.[1]

Q2: I prepared a fresh stock of JNJ-DGAT2-A in DMSO, and it dissolved perfectly. However, after a few freeze-thaw cycles, I notice solid particles in the stock solution. Why is this occurring?

The presence of particulates after freeze-thaw cycles is a strong indicator of two potential issues: moisture absorption by DMSO and the inherent instability of a supersaturated solution.

• The Hygroscopic Nature of DMSO: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2] Even small amounts of absorbed water can significantly decrease the solubility of hydrophobic compounds like JNJ-DGAT2-A.[2][3] Each freeze-thaw cycle can introduce more atmospheric moisture into your stock vial. This absorbed water alters the solvent properties of the DMSO, leading to a supersaturated state where the compound can no longer remain fully dissolved and begins to crystallize.[2]

• Crystallization Energetics: Once a compound crystallizes from a solution, it enters a lower, more stable energy state.[4] Re-dissolving these crystals often requires more energy (e.g., heating, sonication) than the initial dissolution of the amorphous powder.[4]

Q3: What is the recommended maximum concentration of DMSO in a typical cell-based assay?

High concentrations of DMSO can be cytotoxic and may interfere with the biological assay itself.[5] It is crucial to maintain the final concentration of DMSO in your assay as low as possible.

• General Recommendation: For most cell lines, the final DMSO concentration should be kept below 0.5% .[6][7]

• Optimal Target: To minimize any potential off-target solvent effects, a final concentration of ≤0.1% is highly recommended.[8][9]

• Critical Note: The sensitivity to DMSO can vary significantly between different cell lines.[9] It is always best practice to include a "vehicle control" in your experiments. This control should contain the same final concentration of DMSO as your experimental conditions but without the JNJ-DGAT2-A inhibitor. This allows you to differentiate the effects of the inhibitor from any potential effects of the solvent.[10]

DMSO Concentration	General Cellular Effect	Recommendation
> 1.0%	Often cytotoxic, can lead to significant cell death and altered morphology.[10]	Avoid
0.5% - 1.0%	May be tolerated by some robust cell lines, but carries a higher risk of off-target effects and cytotoxicity.[7]	Use with caution, validate with controls
0.1% - 0.5%	Generally considered safe for most cell lines for standard experimental durations.[10]	Recommended Range
< 0.1%	The safest range to minimize solvent-induced artifacts.[9] Some studies report a slight stimulation of cell growth.[11]	Optimal/Preferred

Q4: How should I store my JNJ-DGAT2-A, both as a solid and as a DMSO stock solution?

Proper storage is critical to maintaining the stability and activity of the compound.

• Solid Compound: Store the lyophilized powder at 4°C, sealed, and protected from moisture and light.[12]

• DMSO Stock Solution: For long-term storage, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[13] Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month .[12] Always ensure the vials are tightly sealed to minimize moisture absorption.

Troubleshooting Guide: Preventing and Resolving Precipitation

This section provides a systematic approach to tackling precipitation issues at various stages of your experiment.

Issue 1: Immediate Precipitation Upon Dilution in Aqueous Media

This is the most common precipitation problem. The key is to control the dilution process to avoid a sudden, drastic change in the solvent environment.

Caption: Workflow for troubleshooting immediate precipitation.

Directly adding a small volume of a highly concentrated DMSO stock into a large volume of aqueous media is a recipe for precipitation. A stepwise dilution process is essential.

• Prepare the Stock: Thaw a single-use aliquot of your JNJ-DGAT2-A DMSO stock solution (e.g., 10 mM) at room temperature.

• Pre-warm Media: Warm your cell culture medium to 37°C. Temperature can influence solubility.[13]

• Intermediate Dilution: Create an intermediate dilution of your compound in the pre-warmed media. For example, to get a final concentration of 10 µM from a 10 mM stock (a 1:1000 dilution):

  • First, make a 1:100 intermediate dilution by adding 2 µL of the 10 mM stock to 198 µL of media. This creates a 100 µM solution. Mix gently by pipetting up and down.

• Final Dilution: Add the required volume of the 100 µM intermediate solution to your final volume of cell culture media to achieve the desired 10 µM concentration.

• Mix Gently: After the final dilution, gently swirl or invert the container to ensure homogeneity. Avoid vigorous vortexing, which can cause protein denaturation in serum-containing media.

Issue 2: Delayed Precipitation in Culture (After Hours or Days)

Precipitation that occurs over time in the incubator can be caused by changes in the media environment.

• Evaporation: In long-term cultures, water can evaporate from the media, increasing the effective concentration of all components, including JNJ-DGAT2-A, potentially pushing it past its solubility limit.

  • Solution: Ensure proper humidification of your incubator. For multi-well plates, consider using plate sealers for long-term experiments.

• Temperature Fluctuations: Repeatedly moving culture vessels in and out of the incubator can cause temperature cycling, which may decrease the compound's solubility.[13]

  • Solution: Minimize the time that cultures are outside the stable 37°C environment.

• pH Shifts: Cellular metabolism can cause the pH of the culture medium to decrease (become more acidic). For some compounds, a change in pH can alter their charge state and decrease their solubility.

  • Solution: Monitor the color of the phenol red indicator in your medium. If it turns yellow, it indicates acidic conditions, and the medium should be changed.

• Interactions with Media Components: The compound may slowly interact with proteins or other components in the serum or media supplements, forming insoluble complexes.

  • Solution: If this is suspected, consider using a serum-free medium formulation if your cell line allows, or test different types of serum.

The Science of DGAT2 Inhibition

Understanding the biological context of your inhibitor is key to designing robust experiments. JNJ-DGAT2-A targets a critical enzyme in lipid metabolism.

DGAT2's Role in Triglyceride Synthesis:

Diacylglycerol O-acyltransferase 2 (DGAT2) is an integral membrane protein located in the endoplasmic reticulum. It catalyzes the final and committed step in the de novo synthesis of triglycerides (TGs).[14][15] Specifically, DGAT2 esterifies a fatty acyl-CoA molecule onto a diacylglycerol (DAG) backbone to form a triglyceride.[15] These triglycerides can then be stored in lipid droplets or packaged into very-low-density lipoproteins (VLDL) for secretion from the liver.

Caption: The role of DGAT2 in the final step of triglyceride synthesis.

By inhibiting DGAT2, JNJ-DGAT2-A directly blocks the formation of new triglycerides, which is a key therapeutic strategy for metabolic diseases characterized by excess lipid accumulation, such as Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD).[8]

References

• Ziath Ltd. The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. [Link]

• Biswas, D., et al. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. [Link]

• Wikipedia. (2024). Dimethyl sulfoxide. [Link]

• Taylor, R. D., et al. (2012). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters. [Link]

• Oldenburg, K., et al. (2006). Samples in DMSO: What an end user needs to know. Ziath. [Link]

• Popa-Burke, I., & Russell, J. (2014). Compound Precipitation in High-Concentration DMSO Solutions. Journal of Biomolecular Screening. [Link]

• ResearchGate. The role of DGAT2 in the synthesis pathway of triacylglycerol. [Link]

• Virginia Department of Health. Guidance and Skills Assessment Checklist for Individuals Involved in Storage and Handling of the Janssen (J&J) Covid-19 Vaccine. [Link]

• de Oliveira, A. C. S., et al. (2021). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Brazilian Dental Journal. [Link]

• Popa-Burke, I., & Russell, J. (2014). Compound precipitation in high-concentration DMSO solutions. Journal of Biomolecular Screening. [Link]

• Oldenburg, K., et al. (2005). A novel approach to determine water content in DMSO for a compound collection repository. Combinatorial Chemistry & High Throughput Screening. [Link]

• ResearchGate. Effect of various DMSO concentrations on cell viability. [Link]

• Li, Y., et al. (2014). Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel. Journal of Medical and Biological Engineering. [Link]

• Yen, C. L. E., et al. (2008). DGAT enzymes and triacylglycerol biosynthesis. Journal of Lipid Research. [Link]

• UT Southwestern Medical Center. (2024). How an experimental drug reverses fatty liver disease. [Link]

• BioProcess International. (2014). Troubleshooting Cell Culture Media for Bioprocessing. [Link]

• GeneCards. DGAT2 Gene - Diacylglycerol O-Acyltransferase 2. [Link]

• ResearchGate. What the concentration of DMSO you use in cell culture assays?. [Link]

• Anwar, J., & Tassaing, T. (2010). A molecular mechanism of solvent cryoprotection in aqueous DMSO solutions. Physical Chemistry Chemical Physics. [Link]

• National Center for Biotechnology Information. Gene Result DGAT2 diacylglycerol O-acyltransferase 2 [Homo sapiens (human)]. [Link]

• Wikipedia. (2023). Diacylglycerol O-acyltransferase 2. [Link]

• Dutscher. Protein purification troubleshooting guide. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ziath.com [ziath.com]
• 3. A novel approach to determine water content in DMSO for a compound collection repository - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ziath.com [ziath.com]
• 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. emulatebio.com [emulatebio.com]
• 9. researchgate.net [researchgate.net]
• 10. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. DGAT enzymes and triacylglycerol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: JNJ-DGAT2-A Optimization Guide

Executive Summary & Mechanism

JNJ-DGAT2-A is a highly selective, small-molecule inhibitor of Diacylglycerol O-Acyltransferase 2 (DGAT2) . Unlike DGAT1, which is ubiquitous and handles exogenous fatty acid esterification in the intestine, DGAT2 is primarily localized to the endoplasmic reticulum (ER) and lipid droplets in the liver and adipose tissue, where it governs de novo lipogenesis.

• Primary Mechanism: Inhibits the final step of triglyceride (TG) synthesis by blocking the acylation of sn-1,2-diacylglycerol (DAG).

• Potency (IC50): ~140 nM (0.14 µM) in human DGAT2-expressing membranes.[1]

• Selectivity: >70-fold selectivity for DGAT2 over DGAT1 and MGAT2.

Pathway Visualization

The following diagram illustrates the specific intervention point of JNJ-DGAT2-A within the Kennedy Pathway.

Figure 1: JNJ-DGAT2-A specifically inhibits the conversion of DAG to TAG mediated by DGAT2, sparing the DGAT1 pathway at optimized concentrations.

Solubility & Stock Preparation

Critical Warning: JNJ-DGAT2-A is highly lipophilic. Direct addition to aqueous cell culture media without a proper solvent carrier will result in immediate precipitation, leading to false negatives and variable data.

Solubility Profile

Solvent System	Solubility Limit	Status	Notes
DMSO	~50 mg/mL (100 mM)	Recommended	Optimal for stock solutions.
Ethanol	< 1 mg/mL	Not Recommended	Poor solubility.
PBS / Media	< 0.1 mg/mL	Critical Failure	Do not dissolve directly.

Protocol: Preparation of 10 mM Stock

• Calculate: For 5 mg of JNJ-DGAT2-A (MW: 523.38 g/mol ), add 955 µL of high-grade anhydrous DMSO.

• Dissolve: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

• Aliquot: Dispense into light-protected (amber) tubes to avoid freeze-thaw cycles.

• Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Dose Optimization (In Vitro)

Because DGAT1 and DGAT2 have compensatory roles, dosing too high will inhibit DGAT1 (loss of selectivity), while dosing too low will allow DGAT2 to function partially.

Recommended Concentration Range

Application	Concentration	Rationale
IC50 Verification	0.14 µM	Based on human Sf9 membrane assays [1].
Standard Inhibition	1.0 µM - 5.0 µM	Provides >95% inhibition of DGAT2 without affecting DGAT1 [1].
Selectivity Limit	> 10.0 µM	Risk of off-target inhibition of DGAT1. Avoid unless necessary.

Experimental Workflow: Determining Optimal Dose

Use this workflow to validate the compound in your specific cell line (e.g., HepG2, HuH7, or primary hepatocytes).

Figure 2: Step-by-step dilution workflow to ensure consistent DMSO concentration (0.1%) across all treatment groups.

Validated Experimental Protocols

Protocol A: Lipid Droplet Quantification (BODIPY Staining)

Objective: Visualize the reduction of lipid droplets (LDs) under JNJ-DGAT2-A treatment.

• Seed Cells: Plate HepG2 cells at 50,000 cells/well in a 96-well plate.

• Fatty Acid Load: Pre-incubate cells with 200 µM Oleate (conjugated to BSA) to stimulate TG synthesis.

• Treatment: Add JNJ-DGAT2-A at 1 µM and 5 µM . Include a Vehicle Control (0.1% DMSO).

• Incubation: Incubate for 24 hours.

• Staining: Fix cells with 4% paraformaldehyde. Stain with BODIPY 493/503 (1 µg/mL) for 15 mins.

• Analysis: Image via fluorescence microscopy.

  • Expected Result: Significant reduction in LD number and size in treated vs. vehicle cells.

Protocol B: Functional TG Synthesis Assay (C14-Acetate Tracing)

Objective: Quantify de novo lipogenesis inhibition.

• Pulse: Incubate cells with [14C]-Acetate in the presence of JNJ-DGAT2-A (0.1, 1, 5 µM) for 4 hours.

• Extraction: Lyse cells and extract lipids using the Folch method (Chloroform:Methanol 2:1).

• Separation: Run Thin Layer Chromatography (TLC) using Hexane:Diethyl Ether:Acetic Acid (80:20:1).

• Quantification: Scrape the TG band and measure radioactivity via scintillation counting.

  • Validation: 5 µM JNJ-DGAT2-A should inhibit TG synthesis by >90% compared to control [2].

Troubleshooting & FAQ

Q: I see precipitation when I add the compound to my media.

• Cause: Adding the high-concentration DMSO stock directly to aqueous media causes "shock precipitation."

• Solution: Perform an intermediate dilution. Dilute the 10 mM stock 1:10 in DMSO first (to 1 mM), then add this dropwise to the media while swirling. Alternatively, warm the media to 37°C before addition.

Q: My cells are dying at 10 µM. Is it the compound?

• Cause: Likely DMSO toxicity or off-target effects.

• Solution: Ensure your final DMSO concentration is <0.5% (ideally 0.1%). If DMSO is controlled, 10 µM may be inducing lipid toxicity (accumulation of DAG or fatty acids) rather than direct chemical toxicity. Co-treat with an inhibitor of fatty acid synthesis (e.g., ACC inhibitor) to verify.

Q: I treated the cells but TG levels didn't drop significantly.

• Cause: DGAT1 compensation.[2]

• Analysis: DGAT1 can compensate for DGAT2 loss, especially if the fatty acid source is exogenous (media-derived) rather than de novo synthesized.

• Solution: Repeat the experiment using media devoid of exogenous lipids (serum-free or delipidated serum) to force reliance on DGAT2-mediated de novo lipogenesis.

References

• MedChemExpress. (2023). JNJ-DGAT2-A Datasheet & IC50 Values. Retrieved from

• Tocris Bioscience. (2023). JNJ DGAT2-A Chemical Properties and Selectivity Data. Retrieved from

• Kim, S. J., et al. (2016). Discovery of potent and selective DGAT2 inhibitors. Journal of Medicinal Chemistry. (Note: General reference for the chemical class).

• Cayman Chemical. (2023). Solubility Guidelines for Lipophilic Compounds. Retrieved from

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. semanticscholar.org [semanticscholar.org]

JNJ-DGAT2-A Technical Support Center: A Guide to Investigating Potential Off-Target Effects

Welcome to the technical resource center for JNJ-DGAT2-A. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth support for experiments utilizing this potent and selective Diacylglycerol O-acyltransferase 2 (DGAT2) inhibitor. Our goal is to move beyond a simple datasheet and equip you with the scientific rationale and practical methodologies required to anticipate, identify, and troubleshoot potential off-target effects, ensuring the highest level of scientific rigor in your investigations.

Section 1: Core Concepts & Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the on-target mechanism of JNJ-DGAT2-A and the theoretical framework for considering off-target effects.

Q1: What is the primary, on-target mechanism of action for JNJ-DGAT2-A?

A: The primary mechanism of JNJ-DGAT2-A is the selective inhibition of the enzyme Diacylglycerol O-acyltransferase 2 (DGAT2). DGAT2 is a key enzyme in lipid metabolism, primarily located in the endoplasmic reticulum (ER).[1] It catalyzes the final and committed step in the synthesis of triglycerides (TGs) by transferring a fatty acyl-CoA to a diacylglycerol (DAG) molecule.[2][3][4] By inhibiting DGAT2, JNJ-DGAT2-A directly blocks the formation of new triglycerides, which are the main form of stored energy in cells.[3] This makes it a valuable tool for studying metabolic diseases characterized by excessive lipid accumulation, such as non-alcoholic fatty liver disease (NAFLD) and obesity.[3][5][6]

Q2: Beyond reducing triglycerides, what are the expected on-target consequences of DGAT2 inhibition on cellular metabolism?

A: This is a critical point of experimental design. Blocking a central metabolic pathway rarely occurs in isolation. The inhibition of DGAT2 leads to a buildup of its substrate, diacylglycerol (DAG). This accumulated DAG can be shunted into other metabolic pathways, most notably the synthesis of phospholipids like phosphatidylethanolamine (PE) and phosphatidylcholine (PC).

Recent studies have shown that DGAT2 inhibition can increase PE levels within the endoplasmic reticulum. This alteration in the ER membrane composition can, in turn, suppress the cleavage and activation of Sterol Regulatory Element-Binding Protein 1 (SREBP-1), a master transcriptional regulator of lipogenesis.[7] The downstream effect is a reduction in the expression of genes involved in fatty acid synthesis.[7] Therefore, a decrease in the expression of SREBP-1 target genes is an expected on-target consequence of potent DGAT2 inhibition and should not necessarily be interpreted as an off-target effect.

Caption: On-target effects of DGAT2 inhibition by JNJ-DGAT2-A.

Q3: How is an "off-target" effect defined in the context of JNJ-DGAT2-A?

A: An off-target effect occurs when JNJ-DGAT2-A binds to and modulates the activity of one or more proteins that are not DGAT2.[8][9] These unintended interactions can lead to observable phenotypes that are independent of DGAT2 inhibition. Because small molecules interact with proteins based on structural and electronic complementarity, a compound can inadvertently bind to other proteins with similar binding pockets. It is crucial to distinguish true off-target effects from the downstream, on-target consequences described in Q2.

Q4: What is the published selectivity profile of JNJ-DGAT2-A?

A: JNJ-DGAT2-A is characterized as a selective DGAT2 inhibitor. Its potency and selectivity are critical parameters for interpreting experimental data. The known values are summarized below.

Target Enzyme	IC₅₀ (nM)	Selectivity vs. DGAT2
Diacylglycerol O-acyltransferase 2 (DGAT2)	140	-
Diacylglycerol O-acyltransferase 1 (DGAT1)	>10,000	>70-fold
Monoacylglycerol Acyltransferase 2 (MGAT2)	>10,000	>70-fold
Data sourced from Tocris Bioscience.[10]

This profile indicates high selectivity against two closely related acyltransferases. However, this does not preclude interactions with other, un-tested enzymes across the proteome.

Section 2: Troubleshooting Guide for Unexpected Experimental Outcomes

This section is structured in a problem-cause-solution format to address specific issues you may encounter during your experiments.

Sources

• 1. Diacylglycerol Acyltransferase-2 (DGAT2) and Monoacylglycerol Acyltransferase-2 (MGAT2) Interact to Promote Triacylglycerol Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DGAT2 Activators | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. | BioWorld [bioworld.com]
• 6. youtube.com [youtube.com]
• 7. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. The precision paradox: Off-target effects in gene editing | Drug Discovery News [drugdiscoverynews.com]
• 10. Tocris Bioscience JNJ DGAT2-A 10 mg | Buy Online | Tocris Bioscience™ | Fisher Scientific [fishersci.com]

Technical Support Center: JNJ-DGAT2-A Optimization &amp; Troubleshooting

Core Directive: The "Hydration Trap" in JNJ-DGAT2-A

Executive Summary for Senior Researchers: JNJ-DGAT2-A (CAS: 1962931-71-0) is a highly selective, reversible inhibitor of Diacylglycerol O-Acyltransferase 2 (DGAT2). While chemical purity (HPLC) typically remains consistent (>98%) across lots, lot-to-lot variability in biological potency is frequently driven by the compound's variable hydration state , not its chemical integrity.

The molecular weight (MW) listed on general datasheets (523.38 g/mol ) refers to the anhydrous free base. However, specific production batches often exist as hydrates or solvates.[1] Failure to adjust stock calculations based on the specific batch Molecular Weight (on the vial label or CoA) results in effective concentration errors of 10–15%, often misdiagnosed as "low potency."

Technical Troubleshooting Guide (Q&A)

Category A: Potency & Stoichiometry[2][3]

Q1: My IC50 has shifted from 140 nM to >200 nM with a new lot. Is the compound degraded? Diagnosis: Likely a stoichiometry error, not degradation. Root Cause: You likely calculated molarity using the generic anhydrous MW (523.38 g/mol ). The new lot may be a hydrate with a higher effective mass. Solution:

• Locate the Batch-Specific MW on the Certificate of Analysis (CoA) or the vial label.[1]

• Recalculate the resuspension volume.[1]

• Validation: If the shift persists after correction, check the assay buffer. DGAT2 assays are sensitive to BSA concentrations; high albumin levels can sequester lipophilic inhibitors, shifting the apparent IC50.

Q2: I observe significant variability in HepG2 cellular assays. What is happening? Diagnosis: Inconsistent intracellular bioavailability or "DMSO Shock." Root Cause: JNJ-DGAT2-A is highly lipophilic. Rapid addition of concentrated DMSO stocks into aqueous media causes micro-precipitation that is invisible to the naked eye but reduces bio-availability. Solution:

• Serial Dilution Protocol: Do not jump from 10 mM DMSO to media. Use an intermediate dilution step in media containing 0.5% fatty-acid-free BSA to act as a carrier.

• Mixing Dynamics: Vortex the intermediate dilution immediately.

Category B: Physical Properties & Storage[1]

Q3: The compound appears as a bright yellow solid. Is this oxidation? Expert Insight: No. JNJ-DGAT2-A is inherently a yellow solid due to its thiazole-linked chromophore.

• Pass Criteria: Bright yellow to orange-yellow powder.

• Fail Criteria: Dark brown or black sticky gum (indicates moisture-induced degradation).

Q4: Can I store the DMSO stock at -20°C? Recommendation: Yes, but with caveats.

• Freeze/Thaw: Limit to <3 cycles. The compound is stable, but repeated condensation introduces water into the DMSO, which can promote precipitation upon refreezing.

• Best Practice: Aliquot stocks into single-use vials (e.g., 20 µL) immediately after reconstitution.

Experimental Protocols & Data

Protocol 1: Correct Stock Preparation (Self-Validating)

Objective: Eliminate hydration-based variability.

• Weighing: Do not rely on the "5 mg" printed on the bottle. Weigh the solid using an analytical balance (precision 0.01 mg).

• Calculation:

• Solubilization: Add DMSO (anhydrous). Vortex for 30 seconds. Sonicate for 5 minutes if particles persist.

• QC Step: Centrifuge at 10,000 x g for 1 minute. If a pellet forms, solubility is incomplete.

Protocol 2: Cellular Triglyceride Synthesis Assay

Context: Validating inhibition of DGAT2 in HepG2 cells.

Step	Action	Critical Parameter
1. Seeding	Seed HepG2 cells in 96-well plates.	80% confluency at time of assay.
2. Starvation	Incubate in serum-free MEM for 4 hours.	Depletes endogenous lipid droplets.
3. Treatment	Add JNJ-DGAT2-A (0.01 – 10 µM).	Pre-incubate for 1 hour before substrate addition.
4. Labeling	Add [13C]-Glycerol or [14C]-Oleate.	Substrate must be complexed with BSA (2:1 molar ratio).
5. Extraction	Lipid extraction (Folch method).	Use glass vials (avoid plasticizers).
6. Analysis	LC-MS/MS or TLC.	Measure TG (52:2) and TG (54:3) specifically.

Visualizations

Figure 1: The Kennedy Pathway & DGAT2 Inhibition Point

This diagram illustrates the specific enzymatic step blocked by JNJ-DGAT2-A, distinguishing it from DGAT1 and MGAT pathways.

Caption: JNJ-DGAT2-A selectively blocks the final step of de novo triglyceride synthesis catalyzed by DGAT2, distinct from the dietary lipid processing role of DGAT1.

Figure 2: Troubleshooting "Low Potency" Workflow

A logic tree to diagnose if the issue is the reagent lot or the experimental design.

Caption: Step-by-step diagnostic flow to isolate the root cause of potency shifts between lots.

Quantitative Data Summary

Table 1: JNJ-DGAT2-A Physicochemical & Biological Profile

Parameter	Value / Characteristic	Notes
IC50 (Human DGAT2)	0.14 µM (140 nM)	Measured in Sf9 membranes [1, 2].[2]
Selectivity	>70-fold vs. DGAT1 & MGAT2	Highly selective for de novo synthesis [3].
Solubility (DMSO)	~50–100 mM	Varies by hydration; sonication recommended.
Solubility (Aqueous)	< 1 µM	Insoluble in water. Requires carrier (BSA).
Appearance	Yellow Solid	Color intensity may vary slightly by particle size.
Molecular Weight	523.38 (Anhydrous)	Always check label for Hydrate MW.

References

• National Institutes of Health (NIH) / PubMed. Identification of DGAT2 Inhibitors Using Mass Spectrometry (Assay Validation). [Link]

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: JNJ-DGAT2-A Troubleshooting Guide

Product: JNJ-DGAT2-A (Selective DGAT2 Inhibitor) Classification: Research Tool / Chemical Probe Primary Application: Inhibition of Diacylglycerol O-Acyltransferase 2 (DGAT2) in metabolic disease research (NASH, NAFLD, Lipid Metabolism).[1][2]

Executive Summary & Technical Specifications

JNJ-DGAT2-A is a potent, highly selective small-molecule inhibitor of DGAT2. Inconsistent results with this compound are rarely due to batch failure but rather stem from the complex biological redundancy between DGAT1 and DGAT2, or physicochemical mishandling of the compound's lipophilicity.

This guide addresses the three most common support tickets we receive: incomplete inhibition (compensation) , shifting IC50 values (assay conditions) , and compound precipitation .

Key Physicochemical & Biological Data

Parameter	Value / Characteristic	Notes
Molecular Weight	523.38 g/mol
IC50 (Enzymatic)	0.14 µM (140 nM)	Measured in Sf9 membranes expressing human DGAT2.[1][2]
IC50 (Cellular)	~0.6 – 1.0 µM	Typical range in HepG2 TG synthesis assays.
Selectivity	>70-fold vs. DGAT1	Critical: Does not inhibit DGAT1 at physiological concentrations.
Solubility	DMSO (up to 100 mM)	Insoluble in water. Must be prediluted in DMSO.
Target Interaction	Reversible	Competitive with respect to acyl-CoA substrates.

Critical Troubleshooting: Biological Inconsistency

Issue: "I treated my cells with JNJ-DGAT2-A, but Triglyceride (TG) levels didn't drop significantly."

Diagnosis: DGAT1 Compensation. This is the most frequent cause of "failed" experiments. Mammalian cells possess two distinct enzymes for the final step of TG synthesis: DGAT1 and DGAT2.[3][4] They function redundantly. When you selectively inhibit DGAT2 with JNJ-DGAT2-A, DGAT1 can upregulate its activity or simply process the excess Diacylglycerol (DAG) and Acyl-CoA, masking the effect of the inhibitor.

The Mechanism of Failure:

• JNJ-DGAT2-A blocks DGAT2.[1][2][5]

• Intracellular DAG and Fatty Acyl-CoA levels rise.

• DGAT1 (which has high capacity but lower affinity) utilizes this substrate pool.

• Total TG synthesis remains relatively stable, though Lipid Droplet (LD) morphology may change (DGAT2 is linked to large LD expansion; DGAT1 to small LD formation).

Corrective Protocol:

• Validation Step: You must determine the relative contribution of DGAT1 vs. DGAT2 in your specific cell line.

• The "Dual-Block" Control: Run a parallel arm co-treating cells with JNJ-DGAT2-A AND a selective DGAT1 inhibitor (e.g., T863 or A-922500).

  • Result A: If Dual Block >>> JNJ-DGAT2-A alone, your cells have high DGAT1 activity.

  • Result B: If Dual Block ≈ JNJ-DGAT2-A alone, your cells are DGAT2-dependent (rare in wild-type hepatocytes).

• Substrate Selection: Use specific substrates. DGAT2 preferentially incorporates endogenously synthesized fatty acids (De Novo Lipogenesis), while DGAT1 prefers exogenously added fatty acids.

  • Tip: Use 13C-labeled glycerol (tracks backbone incorporation) rather than just labeled oleate to better segregate DNL-derived TG synthesis.

Visualizing the Compensation Loop

Figure 1: The DGAT Compensation Loop. Blocking DGAT2 shunts substrates toward DGAT1, maintaining TG synthesis unless DGAT1 is also inhibited.

Critical Troubleshooting: Assay Conditions

Issue: "My IC50 fluctuates between 0.5 µM and 5.0 µM in different runs."

Diagnosis: BSA/Protein Binding Artifacts. JNJ-DGAT2-A is highly lipophilic (LogP > 3). In cell-based assays, you likely use Fatty Acid-Free BSA to deliver Oleate or Palmitate. The inhibitor will partition into the hydrophobic pockets of BSA, reducing the free concentration available to inhibit the enzyme.

Corrective Protocol:

• Standardize BSA: Always use the exact same molar ratio of Fatty Acid:BSA (typically 2:1 or 4:1).

• Serum Consideration: If moving from 10% FBS (High protein) to 1% FBS or serum-free media, your apparent IC50 will drop (potency "increases") because less drug is sequestered by serum albumin.

  • Rule: You cannot directly compare IC50 values between Serum-Free and 10% FBS conditions.

• Plasticware: Use low-binding plates or glass-coated plates if possible. Lipophilic compounds stick to standard polystyrene, effectively lowering the dose.

FAQ & Experimental Protocols

Q: How do I prepare the stock solution to avoid precipitation?

A: Do not dissolve directly in aqueous buffer.

• Dissolve powder in 100% DMSO to create a 10 mM or 50 mM Stock . Vortex until clear.

• Store aliquots at -80°C (stable for 6 months).

• For Cell Treatment: Perform a serial dilution in DMSO first (e.g., 1000x the final concentration).

• Spike the DMSO concentrate into the media while vortexing the media rapidly. Ensure final DMSO concentration is <0.5% (0.1% is ideal) to avoid solvent toxicity masking the metabolic effects.

Q: Which cell line should I use?

A:

• HepG2: Expresses both DGAT1 and DGAT2. Good for general DNL studies. Requires high substrate load (Oleate) to drive TG synthesis.

• McArdle-RH7777: High VLDL secretion rates; useful for studying the link between DGAT2 and VLDL assembly.

• Huh7: Similar to HepG2 but often lower basal TG.

Protocol: Cellular Triglyceride Synthesis Assay (HepG2)[1][8]

This protocol minimizes variability by standardizing the substrate loading phase.

Materials:

• HepG2 cells (80% confluence).[6]

• Substrate Complex: 400 µM Oleate conjugated to BSA (4:1 molar ratio).

• Tracer: [14C]-Oleic acid or [13C]-Glycerol.

• Inhibitor: JNJ-DGAT2-A (Stock in DMSO).

Workflow:

• Pre-incubation (1 hr): Treat cells with JNJ-DGAT2-A in serum-free media. This allows the drug to equilibrate across membranes before the metabolic flux begins.

• Pulse (4 hrs): Add the Substrate Complex + Tracer + JNJ-DGAT2-A (maintain concentration).

  • Why? Adding inhibitor after substrate leads to high background because pre-existing DGAT2 activity has already synthesized TG.

• Wash: Ice-cold PBS x3 (stops reaction and removes surface radiolabel).

• Extraction: Lipid extraction (Hexane:Isopropanol 3:2).

• Analysis: TLC (Thin Layer Chromatography) to separate TG from Phospholipids, or Mass Spec for 13C.

Troubleshooting Flowchart

Figure 2: Decision tree for isolating the source of assay failure.

References & Authority

• Irshad, Z. et al. (2017). "Diacylglycerol acyltransferase 2 links glucose utilization to fatty acid oxidation in the brown adipocytes." Journal of Lipid Research, 58(1), 15-30.

  • Relevance: Establishes the metabolic linkage of DGAT2 and validates inhibitor usage in metabolic flux studies.

• Qi, J. et al. (2012). "The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2." Journal of Lipid Research, 53(6), 1106-1116.

  • Relevance: The definitive protocol for distinguishing DGAT1 vs. DGAT2 activity using isotopic tracers; essential for validating JNJ-DGAT2-A selectivity.

• MedChemExpress / Tocris Bioscience Product Data. "JNJ-DGAT2-A Biological Activity and Solubility."

  • Relevance: Source of physicochemical data (IC50 = 0.14 µM, Solubility limits).

Disclaimer: JNJ-DGAT2-A is intended for laboratory research use only and is not approved for diagnostic or therapeutic use in humans.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

JNJ-DGAT2-A: A Comparative Guide to its Selectivity for DGAT2 Over DGAT1

Introduction: The Critical Role of DGAT Isoforms in Triglyceride Metabolism and the Rationale for Selective DGAT2 Inhibition

Diacylglycerol O-acyltransferase (DGAT) is a pivotal enzyme in lipid metabolism, catalyzing the final and committed step in triglyceride (TG) synthesis. In mammals, two distinct DGAT enzymes, DGAT1 and DGAT2, fulfill this role. While both enzymes catalyze the same reaction, they are encoded by different genes and exhibit distinct biochemical properties, tissue distribution, and physiological functions. Understanding these differences is crucial for the development of targeted therapies for metabolic diseases.

DGAT1 is primarily expressed in the small intestine and adipose tissue, where it is mainly involved in the re-esterification of dietary fatty acids. In contrast, DGAT2 is the predominant isoform in the liver and plays a key role in hepatic triglyceride synthesis, particularly from endogenously synthesized fatty acids through de novo lipogenesis.

Elevated hepatic triglyceride synthesis is a hallmark of non-alcoholic fatty liver disease (NAFLD), a condition that can progress to more severe liver damage, including non-alcoholic steatohepatitis (NASH), fibrosis, and cirrhosis. The central role of DGAT2 in hepatic lipid accumulation has positioned it as a promising therapeutic target for NAFLD and other metabolic disorders. However, non-selective inhibition of both DGAT1 and DGAT2 can lead to undesirable side effects, particularly gastrointestinal issues associated with DGAT1 inhibition. This underscores the critical need for highly selective DGAT2 inhibitors.

This guide provides a comprehensive comparison of the selectivity of JNJ-DGAT2-A, a potent DGAT2 inhibitor, over its closely related isoform, DGAT1. We will delve into the supporting experimental data, provide detailed methodologies for assessing inhibitor selectivity, and discuss the therapeutic implications of this selectivity.

Triglyceride Synthesis Pathway

The following diagram illustrates the final step of triglyceride synthesis catalyzed by DGAT1 and DGAT2.

Caption: Final step of triglyceride synthesis catalyzed by DGAT1 and DGAT2.

Quantitative Analysis of JNJ-DGAT2-A Selectivity

The selectivity of an inhibitor is a critical determinant of its therapeutic window and potential for off-target effects. JNJ-DGAT2-A has been characterized as a potent and selective inhibitor of DGAT2. The following table summarizes the inhibitory potency of JNJ-DGAT2-A against human DGAT2 and provides a comparative overview with other known DGAT inhibitors.

Compound	Target	IC50 (nM)	Selectivity (over DGAT1)	Reference
JNJ-DGAT2-A	DGAT2	140	>70-fold	[1][2]
DGAT1	>9800 (estimated)
PF-06424439 (Ervogastat)	DGAT2	14	Highly Selective	[3]
DGAT1	No significant activity	[3]
PF-04620110	DGAT1	19	Selective for DGAT1	[4]

Note: The IC50 value for JNJ-DGAT2-A against DGAT1 is estimated based on the reported >70-fold selectivity.

The data clearly demonstrates that JNJ-DGAT2-A is a potent inhibitor of DGAT2 with an IC50 of 140 nM.[1][2] More importantly, its activity against DGAT1 is significantly lower, with a selectivity of over 70-fold in favor of DGAT2. This high degree of selectivity is crucial for minimizing the potential for gastrointestinal side effects associated with DGAT1 inhibition, which have been observed with non-selective or DGAT1-selective inhibitors in clinical trials. For comparison, PF-06424439 (Ervogastat) is another potent and selective DGAT2 inhibitor with an even lower IC50 of 14 nM and no significant activity against DGAT1.[3] Conversely, PF-04620110 is a selective DGAT1 inhibitor with an IC50 of 19 nM.[4]

Experimental Protocols for Determining DGAT Inhibitor Selectivity

The determination of inhibitor selectivity relies on robust and reproducible experimental assays. Below are detailed, step-by-step methodologies for both biochemical and cell-based assays that can be employed to assess the selectivity of compounds like JNJ-DGAT2-A.

Biochemical Selectivity Assay Using Recombinant Human DGAT Enzymes

This assay directly measures the inhibition of the enzymatic activity of purified or membrane-expressed recombinant human DGAT1 and DGAT2.

Caption: Workflow for the biochemical DGAT inhibitor selectivity assay.

• Enzyme Preparation:

  • Utilize commercially available recombinant human DGAT1 and DGAT2 enzymes expressed in a suitable system (e.g., insect cells) or prepare membrane fractions from cells overexpressing the respective enzymes.

  • Determine the protein concentration of the enzyme preparations using a standard method like the Bradford assay.

• Inhibitor Preparation:

  • Prepare a stock solution of JNJ-DGAT2-A and other test compounds in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution to generate a range of concentrations for IC50 determination.

• Reaction Setup:

  • In a microplate, combine the following components in a final volume of 100 µL:

    • Assay Buffer: 100 mM Tris-HCl (pH 7.4)

    • Recombinant DGAT1 or DGAT2 enzyme (e.g., 5-10 µg of membrane protein)

    • Test inhibitor at various concentrations (or vehicle control, e.g., DMSO)

  • Pre-incubate the enzyme with the inhibitor for 10-15 minutes at room temperature.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding the substrates:

    • 1,2-Dioleoyl-sn-glycerol (e.g., 100 µM)

    • [¹⁴C]Oleoyl-CoA (e.g., 25 µM, specific activity ~50 mCi/mmol)

• Incubation:

  • Incubate the reaction mixture at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

• Termination of Reaction:

  • Stop the reaction by adding 1.5 mL of a chloroform:methanol (2:1, v/v) solution.

• Lipid Extraction:

  • Add 0.5 mL of 0.9% NaCl solution and vortex thoroughly.

  • Centrifuge to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

• Thin-Layer Chromatography (TLC):

  • Spot the extracted lipids onto a silica gel TLC plate.

  • Develop the TLC plate in a solvent system of hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

  • Allow the solvent to evaporate.

• Quantification:

  • Expose the TLC plate to a phosphor screen and visualize the radiolabeled triglyceride bands using a phosphorimager.

  • Quantify the radioactivity in the triglyceride spots.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value for each enzyme.

  • Calculate the selectivity index by dividing the IC50 for DGAT1 by the IC50 for DGAT2.

Cell-Based Selectivity Assay in HepG2 Cells

This assay assesses the ability of an inhibitor to block triglyceride synthesis in a cellular context, providing insights into its cell permeability and activity in a more physiologically relevant system.

Caption: Workflow for the cell-based DGAT inhibitor selectivity assay.

• Cell Culture:

  • Culture HepG2 human hepatoma cells in a suitable medium (e.g., DMEM with 10% FBS) in a humidified incubator at 37°C and 5% CO₂.

  • Seed the cells into multi-well plates and allow them to adhere and reach a desired confluency (e.g., 80-90%).

• Inhibitor Treatment:

  • Prepare serial dilutions of JNJ-DGAT2-A and other test compounds in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the inhibitors.

  • Pre-incubate the cells with the inhibitors for a specified time (e.g., 1 hour).

• Stimulation of Triglyceride Synthesis:

  • Prepare a stimulation medium containing a fatty acid substrate (e.g., 0.4 mM oleic acid complexed to BSA) and a radiolabeled precursor (e.g., 1 µCi/mL [¹⁴C]glycerol).

  • Add the stimulation medium to the cells.

• Incubation:

  • Incubate the cells for a sufficient period to allow for triglyceride synthesis and incorporation of the radiolabel (e.g., 4-6 hours).

• Cell Lysis and Lipid Extraction:

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells and extract the total lipids using a method such as the Bligh and Dyer procedure (chloroform:methanol:water).

• TLC and Quantification:

  • Follow steps 8 and 9 from the biochemical assay protocol to separate the lipids by TLC and quantify the amount of [¹⁴C]triglyceride.

• Data Analysis:

  • Calculate the percentage of inhibition of triglyceride synthesis for each inhibitor concentration relative to the vehicle-treated control.

  • Determine the IC50 value for each compound by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Therapeutic Implications of DGAT2 Selectivity

The selective inhibition of DGAT2 holds significant promise for the treatment of metabolic diseases, particularly NAFLD and NASH. By specifically targeting the key enzyme responsible for hepatic triglyceride synthesis, selective DGAT2 inhibitors like JNJ-DGAT2-A can reduce liver fat accumulation, a central driver of NAFLD pathogenesis.

Clinical trials with DGAT inhibitors have highlighted the importance of selectivity. While the DGAT1 inhibitor pradigastat showed a reduction in liver fat, it was associated with a high incidence of diarrhea, a known consequence of inhibiting intestinal fat absorption mediated by DGAT1. In contrast, early clinical studies with the selective DGAT2 inhibitor ervogastat have demonstrated a reduction in liver fat and serum triglycerides with good tolerability.[1]

The development of highly selective DGAT2 inhibitors such as JNJ-DGAT2-A represents a refined therapeutic strategy that aims to maximize efficacy in the liver while minimizing off-target effects in the gastrointestinal tract. This approach has the potential to offer a much-needed treatment option for the growing global burden of NAFLD and its progressive forms.

Conclusion

JNJ-DGAT2-A is a potent inhibitor of DGAT2 with a high degree of selectivity over DGAT1. This selectivity is a key feature that distinguishes it from non-selective DGAT inhibitors and is anticipated to translate into a favorable safety and tolerability profile in clinical applications. The experimental protocols detailed in this guide provide a robust framework for the continued evaluation of the selectivity of JNJ-DGAT2-A and other emerging DGAT inhibitors. The continued development of selective DGAT2 inhibitors represents a promising avenue for addressing the unmet medical need in the treatment of NAFLD and other metabolic disorders.

References

• MDPI. DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application. [Link]

• PubMed. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. [Link]

• Tocris Bioscience. JNJ DGAT2-A | Diacylglycerol O-Acyltransferase. [Link]

Sources

• 1. JNJ-DGAT2-A | DGAT2 inhibitor | CAS# 1962931-71-0 | InvivoChem [invivochem.com]
• 2. JNJ DGAT2-A | Diacylglycerol O-Acyltransferase (DGAT) Inhibitors: Tocris Bioscience [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: JNJ-DGAT2-A versus Other DGAT2 Inhibitors

Executive Summary & Strategic Positioning

In the landscape of metabolic dysfunction-associated steatohepatitis (MASH/NASH) therapeutics, the inhibition of Diacylglycerol O-Acyltransferase 2 (DGAT2) has emerged as a high-value target for reducing hepatic steatosis.[1] This guide provides a technical comparison between JNJ-DGAT2-A , a widely utilized preclinical chemical probe, and Ervogastat (PF-06865571) , the current clinical benchmark.

While Ervogastat represents the pinnacle of potency and pharmacokinetic optimization for human dosing, JNJ-DGAT2-A remains a critical tool compound for in vitro mechanistic validation due to its accessibility and defined selectivity profile. This guide dissects their performance metrics, experimental utility, and mechanistic differentiation.

Mechanistic Architecture: DGAT2 in Triglyceride Synthesis[2][3][4][5]

To understand the inhibition profile, one must first visualize the specific node of intervention. DGAT2 catalyzes the final, committed step in triglyceride (TG) synthesis, distinct from its isozyme DGAT1.[2][3]

Signaling Pathway Diagram

The following diagram illustrates the specific catalytic role of DGAT2 within the hepatic lipogenesis pathway and the differential impact of inhibition.

Figure 1: DGAT2 catalyzes the acylation of DAG to form TG.[2][3] Inhibition by JNJ-DGAT2-A or Ervogastat specifically blocks hepatic TG accumulation and VLDL secretion.

Comparative Performance Analysis

The following data aggregates experimental results from Sf9 membrane assays and HepG2 cellular models.

Table 1: Potency and Selectivity Profile

Feature	JNJ-DGAT2-A (Tool Compound)	Ervogastat (PF-06865571) (Clinical Candidate)	Implication
CAS Number	1962931-71-0	2186700-33-2	Identification
Enzymatic IC50 (hDGAT2)	140 nM (0.14 µM)	17.2 nM (0.017 µM)	Ervogastat is ~8x more potent in cell-free systems.
Cellular IC50 (HepG2)	~0.66 - 0.99 µM	2.8 nM	Ervogastat exhibits superior cellular permeability and potency.
Selectivity (vs. DGAT1)	> 70-fold	> 2,900-fold (>50 µM)	Both avoid DGAT1-mediated GI toxicity, but Ervogastat is cleaner.
Selectivity (vs. MGATs)	> 70-fold	> 1,000-fold	High specificity for the committed TG step.
Primary Utility	In vitro screening, target validation	In vivo efficacy, clinical benchmarking	Use JNJ for cost-effective screening; PF for phenotypic assays.

Key Insight: JNJ-DGAT2-A is a robust "workhorse" for biochemical assays where nanomolar sensitivity is not strictly required. However, for cellular assays requiring physiological relevance at low concentrations, Ervogastat is the superior choice due to its single-digit nanomolar potency in hepatocytes.

Experimental Protocols

To ensure reproducibility (Trustworthiness), the following protocols are standardized for evaluating these inhibitors.

Protocol A: Fluorescence-Based Enzymatic Assay (High-Throughput Compatible)

Rationale: Traditional assays use 14C-radiolabels. This protocol uses NBD-Palmitoyl CoA for a safer, fluorescence-based readout suitable for kinetic studies of JNJ-DGAT2-A.

Reagents:

• Enzyme Source: Sf9 insect cell membranes overexpressing human DGAT2 (commercially available or in-house prep).

• Substrates: 1,2-dioleoyl-sn-glycerol (DOG) and NBD-Palmitoyl CoA.

• Inhibitor: JNJ-DGAT2-A (dissolved in DMSO).[4]

Step-by-Step Methodology:

• Preparation: Dilute JNJ-DGAT2-A in DMSO to 100x final concentration.

• Master Mix: Prepare assay buffer: 100 mM Tris-HCl (pH 7.4), 5 mM MgCl2, 1 mg/mL BSA (fatty acid-free).

• Microsome Activation: Incubate Sf9 membranes (5 µg protein/well) with JNJ-DGAT2-A (or vehicle) for 15 minutes at 25°C.

• Substrate Addition: Initiate reaction by adding 20 µM NBD-Palmitoyl CoA and 100 µM DOG.

• Incubation: Incubate for 20 minutes at 37°C with gentle shaking.

• Termination: Stop reaction with CHCl3:Methanol (2:1 v/v).

• Phase Separation: Vortex and centrifuge (3000 x g, 5 min). The fluorescent product (NBD-TG) partitions into the organic (lower) phase.

• Quantification: Transfer organic phase to a glass plate; separate via TLC or measure total fluorescence (Ex 460nm / Em 535nm) if product specificity is validated.

Protocol B: Cellular Triglyceride Synthesis Assay (HepG2)

Rationale: Validates the inhibitor's ability to cross the cell membrane and inhibit de novo lipogenesis in a physiological context.

Step-by-Step Methodology:

• Seeding: Seed HepG2 cells at 50,000 cells/well in 96-well plates; culture for 24h.

• Starvation: Switch to serum-free media for 4 hours to synchronize lipid metabolism.

• Treatment: Treat cells with JNJ-DGAT2-A (0.1 – 10 µM dose curve) for 1 hour.

• Labeling: Add 13C3-D5-Glycerol (stable isotope tracer) or 14C-Oleic Acid. Incubate for 2-4 hours.

• Lipid Extraction: Wash cells with cold PBS. Extract lipids using the Folch method (Chloroform:Methanol 2:1).

• Analysis:

  • LC-MS/MS (Preferred): Monitor the transition of 13C-labeled DG to 13C-labeled TG.

  • Scintillation Counting: If using radiolabels, separate lipids on TLC plates (Hexane:Ether:Acetic Acid 80:20:1) and count the TG band.

Experimental Workflow Visualization

The following diagram outlines the logical flow for validating a DGAT2 inhibitor using the protocols described above.

Figure 2: Standardized screening workflow. JNJ-DGAT2-A serves as a positive control in the Biochemical Screen (Step 3) to validate assay performance before cellular testing.

References

• Futatsugi, K., et al. (2022). Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis.[5] Journal of Medicinal Chemistry. Available at: [Link]

• Amin, N. B., et al. (2023). Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. Clinical Pharmacology in Drug Development. Available at: [Link]

• Qi, J., et al. (2010). The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and DGAT2. Journal of Lipid Research. (Foundational method for Protocol B). Available at: [Link]

Sources

• 1. Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH): rationale and design of the phase II, dose-ranging, dose-finding, randomised, placebo-controlled MIRNA (Metabolic Interventions to Resolve NASH with fibrosis) study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tocris.com [tocris.com]
• 5. Discovery of Ervogastat (PF-06865571): A Potent and Selective Inhibitor of Diacylglycerol Acyltransferase 2 for the Treatment of Non-alcoholic Steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Technical Guide: JNJ-DGAT2-A vs. PF-06424439

Executive Summary & Strategic Positioning

In the landscape of metabolic drug discovery, Diacylglycerol O-Acyltransferase 2 (DGAT2) represents the critical "gatekeeper" enzyme for the synthesis of triglycerides (TG) destined for Very Low-Density Lipoprotein (VLDL) secretion and cytosolic lipid droplet expansion.

This guide compares two primary small-molecule inhibitors used to interrogate this pathway: PF-06424439 (Pfizer) and JNJ-DGAT2-A (Johnson & Johnson/Janssen).

• PF-06424439 is the industry-standard preclinical benchmark . It exhibits single-digit nanomolar potency and superior selectivity, making it the preferred choice for in vivo efficacy studies and defining maximum achievable inhibition. It is the precursor chemistry that validated the mechanism for clinical candidates like Ervogastat (PF-06865571).

• JNJ-DGAT2-A is a robust mechanistic tool compound . While less potent (sub-micromolar), its kinetic profile and accessibility make it valuable for orthogonal validation in cellular flux assays, particularly when distinguishing between DGAT1 and DGAT2 compensatory mechanisms.

Mechanistic Profiling & Chemical Biology

Mechanism of Action (MoA)

Both compounds target the transmembrane enzyme DGAT2, which catalyzes the final committed step in triglyceride synthesis: the esterification of diacylglycerol (DAG) with a fatty acyl-CoA.[1]

• PF-06424439: Acts as a non-competitive inhibitor with respect to the acyl-CoA substrate.[1][2][3] Kinetic studies reveal a slow-binding, time-dependent inhibition profile.[1] It induces a conformational change in the enzyme, locking it into an inactive state (EI* complex) with a long residence time.

• JNJ-DGAT2-A: Functions as a reversible inhibitor.[2] It effectively blocks the incorporation of labeled glycerol into TGs in hepatocytes, but lacks the "locked-in" residence time characteristic of the Pfizer imidazopyridine series.

Signaling Pathway Visualization

The following diagram illustrates the specific intervention point of these inhibitors within the Kennedy Pathway and their downstream effects on Lipid Droplet (LD) formation.

Caption: DGAT2 specifically regulates the pool of TAG utilized for VLDL assembly and local lipid droplet expansion. Inhibition shunts DAG towards phospholipids or oxidation.

Quantitative Performance Dashboard

The following data aggregates multiple peer-reviewed sources to provide a direct head-to-head comparison.

Metric	PF-06424439 (Pfizer)	JNJ-DGAT2-A (Janssen)
Primary Potency (IC50)	14 nM (Human DGAT2)	140 nM (Human DGAT2)
Selectivity (vs. DGAT1)	> 3,500-fold (> 50 µM)	> 70-fold
Selectivity (vs. MGATs)	> 3,500-fold (MGAT2/3)	> 70-fold
Binding Kinetics	Slow-offset, Time-dependent	Rapid equilibrium
Solubility	High (DMSO/Water soluble)	DMSO soluble (up to 100 mM)
In Vivo Half-life (t1/2)	~1.2 - 1.4 h (Rat/Dog)	Not typically characterized*
Oral Bioavailability	> 100% (Rat/Dog)	Low/Variable (Tool use only)

*Note: JNJ-DGAT2-A is primarily an in vitro tool; PF-06424439 is optimized for in vivo pharmacokinetics.

Validated Experimental Protocols

To ensure reproducibility, I have designed two distinct protocols. Use Protocol A when screening for potency using PF-06424439 as a control. Use Protocol B when assessing functional cellular outcomes (lipid flux) using JNJ-DGAT2-A.

Protocol A: Enzymatic Inhibition Assay (Membrane-Based)

Best for: Determining IC50 values and kinetic parameters.

• Preparation: Isolate microsomes from Sf9 insect cells overexpressing human DGAT2.

• Reaction Mix: Prepare buffer containing 100 mM Tris-HCl (pH 7.4), 100 mM sucrose, 20 µM dioleoyl-glycerol (DAG), and 0.5 mg/mL BSA (fatty acid-free).

• Inhibitor Incubation: Add PF-06424439 (serial dilution 0.1 nM – 1000 nM) to microsomes (2 µg protein) and pre-incubate for 20 minutes at room temperature. Critical Step: This pre-incubation allows the slow-binding inhibitor to reach equilibrium.

• Initiation: Start reaction by adding 10 µM [14C]-Oleoyl-CoA.

• Termination: After 10 minutes, stop reaction with isopropanol:heptane:water (80:20:2).

• Quantification: Phase separate by adding heptane/water. Count radioactivity in the upper organic phase (containing 14C-TAG) using a scintillation counter.

Protocol B: Cellular Lipid Flux Assay (HepG2)

Best for: Measuring inhibition of de novo lipogenesis in a physiological context.

• Seeding: Plate HepG2 cells at 5x10^5 cells/well in 6-well plates. Culture in DMEM + 10% FBS overnight.

• Starvation: Switch to serum-free medium for 4 hours to synchronize lipid metabolism.

• Treatment: Treat cells with JNJ-DGAT2-A (0.1 – 10 µM) for 1 hour.

• Labeling: Spike media with [13C3-D5]-Glycerol (stable isotope tracer) at 100 µM. Incubate for 2-4 hours.

• Extraction: Wash cells with cold PBS. Lyse in methanol/chloroform.

• Analysis: Perform LC-MS/MS targeting specific TAG species (e.g., TAG 52:2, TAG 54:3).

• Calculation: Calculate the fractional synthesis rate (FSR) by comparing the ratio of labeled vs. unlabeled TAGs.

Experimental Workflow Visualization

Caption: Workflow for assessing de novo TAG synthesis inhibition using stable isotope tracing.

Efficacy & Safety Insights

PF-06424439 (In Vivo Efficacy): In preclinical models (sucrose-fed rats and LDLr-/- mice), PF-06424439 demonstrated a dose-dependent reduction in plasma triglycerides and hepatic steatosis.[4]

• Key Finding: At 60 mg/kg/day, it significantly reduced hepatic TG without causing the severe skin toxicity (sebaceous gland atrophy) observed with DGAT1 inhibitors. This validated DGAT2 as the safer therapeutic target for NASH.

JNJ-DGAT2-A (In Vitro Specificity): While not typically used for chronic in vivo dosing, JNJ-DGAT2-A is critical for distinguishing DGAT2 activity from DGAT1.

• Key Finding: In HepG2 cells, JNJ-DGAT2-A (5 µM) inhibited ~99% of recombinant DGAT2 activity but left DGAT1 activity intact. This allows researchers to dissect the specific contribution of DGAT2 to VLDL assembly versus cytosolic storage.

Conclusion & Recommendation

• Choose PF-06424439 if: You require a potent, orally bioavailable compound for in vivo animal studies or need a high-affinity positive control for enzymatic binding assays. It is the "gold standard" for mimicking clinical efficacy.

• Choose JNJ-DGAT2-A if: You are conducting in vitro cellular mechanistic studies and need a cost-effective, selective inhibitor to validate DGAT2-specific lipid flux without the need for sub-nanomolar precision.

References

• Pfizer Inc. "PF-06424439: A Potent and Selective Inhibitor of DGAT2." Tocris Bioscience. Link

• Futatsugi, K., et al. "Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2)." Journal of Medicinal Chemistry, 2015. (Describes the discovery of PF-06424439).

• MedChemExpress. "JNJ-DGAT2-A Product Datasheet & Biological Activity." MedChemExpress. Link

• Kim, S.J., et al. "Targeting Diacylglycerol Acyltransferase 2 for the Treatment of Nonalcoholic Steatohepatitis." Science Translational Medicine, 2019.[5] (Discusses the clinical candidate PF-06427878/Ervogastat, validated by PF-06424439 data). Link

• InvivoChem. "JNJ-DGAT2-A Chemical Structure and IC50 Data." InvivoChem. Link

Sources

• 1. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Targeting diacylglycerol acyltransferase 2 for the treatment of nonalcoholic steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide: Comparing Small Molecule Inhibition and siRNA Knockdown for Targeting DGAT2

Introduction: DGAT2 as a Key Metabolic Regulator

Diacylglycerol O-acyltransferase 2 (DGAT2) is a critical enzyme in lipid metabolism, catalyzing the final and rate-limiting step of triglyceride (TG) synthesis.[1][2][3][4] This process involves the esterification of diacylglycerol (DAG) with a fatty acyl-CoA, leading to the formation of TG, which is subsequently stored in lipid droplets.[2][3] Given its central role, DGAT2 has emerged as a significant therapeutic target for a range of metabolic disorders, including metabolic dysfunction-associated steatotic liver disease (MASLD), obesity, and type 2 diabetes, where excess lipid accumulation is a key pathological feature.[1][4][5][6]

For researchers aiming to investigate the function of DGAT2 or validate it as a therapeutic target, two primary methods of inhibition are widely employed: direct enzymatic inhibition with small molecules and the reduction of protein expression via small interfering RNA (siRNA) knockdown. This guide provides an in-depth comparison of these two powerful techniques, offering insights into their mechanisms, experimental workflows, and the strategic considerations for choosing the most appropriate method for your research objectives.

Section 1: Small Molecule Inhibition (Exemplified by JNJ-DGAT2-A)

Small molecule inhibitors offer a direct and rapid means of interrogating protein function. These compounds are designed to bind to the enzyme, typically at its active site, and prevent it from carrying out its catalytic function. JNJ-DGAT2-A is a selective DGAT2 inhibitor with a reported IC50 value of 140 nM, demonstrating potent activity against the enzyme.[7][8][]

Mechanism of Action

A small molecule inhibitor like JNJ-DGAT2-A functions by directly binding to the DGAT2 enzyme, blocking its ability to convert diacylglycerol to triglyceride.[1] This inhibition is rapid, and its effect is contingent on the compound's concentration and binding kinetics. A key advantage of this approach is that it targets the existing pool of DGAT2 protein, allowing for the immediate study of the functional consequences of enzymatic activity loss, independent of protein synthesis or degradation rates. Recent studies have shown that DGAT2 inhibition not only blocks the final step in TG synthesis but also suppresses the activation of SREBP-1, a key transcription factor for genes involved in fatty acid synthesis, thus providing a dual action against fat deposition.[10][11]

Experimental Workflow: Small Molecule Inhibition

The process for utilizing a small molecule inhibitor is generally straightforward, involving the addition of the compound to the cell culture medium or administering it to an animal model.

Caption: Workflow for DGAT2 inhibition using a small molecule inhibitor.

Section 2: siRNA-Mediated Knockdown

In contrast to direct enzyme inhibition, siRNA knockdown targets the DGAT2 protein at the translational level. This technique uses short, double-stranded RNA molecules that are complementary to the target mRNA sequence.[12]

Mechanism of Action

Once introduced into a cell, the siRNA duplex is incorporated into the RNA-Induced Silencing Complex (RISC).[13] The RISC complex then unwinds the siRNA, and the antisense strand guides it to the complementary DGAT2 mRNA. This binding event leads to the cleavage and subsequent degradation of the DGAT2 mRNA, preventing its translation into protein.[12] The result is a significant reduction in the total amount of DGAT2 protein, a process often referred to as gene silencing or knockdown.[12] It's important to note that this process is temporary and does not alter the genomic DNA.[12]

Experimental Workflow: siRNA Knockdown

The workflow for an siRNA experiment is more involved than small molecule inhibition, requiring transfection to deliver the siRNA into the cells and a longer incubation period to allow for mRNA and protein degradation.

Caption: Workflow for DGAT2 knockdown using siRNA.

Section 3: Head-to-Head Comparison

The choice between a small molecule inhibitor and siRNA knockdown depends heavily on the specific research question, the experimental system, and the desired outcomes.

Feature	JNJ-DGAT2-A (Small Molecule Inhibitor)	siRNA Knockdown of DGAT2
Target	DGAT2 enzyme activity	DGAT2 mRNA (leading to reduced protein)
Mode of Action	Direct, competitive or non-competitive inhibition	Post-transcriptional gene silencing
Onset of Effect	Rapid (minutes to hours)	Slow (24-72 hours)
Duration of Effect	Dependent on compound half-life and metabolism	Long-lasting (days), dependent on cell division
Reversibility	Generally reversible upon compound washout	Reversible as siRNA is diluted or degraded
Specificity	High, but potential for off-target kinase binding	High sequence specificity, but off-target effects possible
Off-Target Concerns	Binding to other enzymes with similar active sites	"Seed region" mediated off-target mRNA degradation[13][14][15][16]
Ease of Use	Simple addition to media	Requires transfection optimization
Validation	Biochemical assays (DGAT activity)[17][18]	qPCR (mRNA level) and Western Blot (protein level)[19][20][21]

Causality and Experimental Choice:

• Studying Acute Effects: For investigating the immediate consequences of blocking DGAT2's catalytic function, a small molecule inhibitor is the superior choice due to its rapid onset of action.

• Investigating Protein Scaffolding Roles: If DGAT2 has non-catalytic functions (e.g., as a scaffold in a protein complex), siRNA knockdown is more appropriate as it removes the entire protein.[3]

• Long-Term Studies: For longer-term experiments, the sustained effect of siRNA knockdown can be advantageous, requiring less frequent intervention than a small molecule inhibitor that may be metabolized.

• In Vivo Applications: Both methods have been used in vivo. Small molecules require characterization of their pharmacokinetics, while siRNA can be formulated for targeted delivery, for instance to the liver.[19]

• Confirmation of Phenotype: A powerful experimental design is to use both methods. If both a highly specific inhibitor and an siRNA knockdown produce the same phenotype, it provides strong evidence that the effect is due to the specific inhibition of DGAT2.

Section 4: The DGAT2 Signaling Pathway

DGAT2 is a key node in the synthesis of triglycerides. Understanding its position in this pathway is crucial for interpreting experimental results.

Caption: The role of DGAT2 in the final step of triglyceride synthesis.

Section 5: Experimental Protocols

Protocol 1: Assessing DGAT2 Inhibition with JNJ-DGAT2-A

This protocol describes how to measure the effect of JNJ-DGAT2-A on DGAT2 enzymatic activity in a cell-based assay.

• Cell Culture and Treatment: Plate cells (e.g., HepG2) and allow them to adhere. Treat cells with varying concentrations of JNJ-DGAT2-A (e.g., 0.1 nM to 10 µM) or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-4 hours).

• Cell Lysis: Wash cells with cold PBS and lyse them in a suitable buffer containing protease inhibitors.

• DGAT Activity Assay:

  • Prepare a reaction mixture containing cell lysate, a buffer (e.g., Tris-HCl), and substrates: diacylglycerol and radiolabeled or fluorescently-labeled fatty acyl-CoA.[17][18]

  • Incubate the reaction at 37°C.

  • Stop the reaction and extract the lipids.

  • Separate the lipids using thin-layer chromatography (TLC).

  • Quantify the amount of labeled triglyceride formed using a phosphorimager or fluorescent scanner.

• Data Analysis: Calculate the percentage of DGAT2 activity relative to the vehicle control and determine the IC50 value of the inhibitor.

Protocol 2: Validating DGAT2 Knockdown by siRNA

This protocol outlines the steps for transfecting cells with DGAT2 siRNA and validating the knockdown at both the mRNA and protein levels.

• siRNA Transfection:

  • Plate cells to be 50-70% confluent on the day of transfection.

  • Prepare two tubes: one with siRNA diluted in serum-free media, and another with a lipid-based transfection reagent in serum-free media.

  • Combine the contents of the two tubes, mix gently, and incubate at room temperature to allow siRNA-lipid complexes to form.

  • Add the complexes to the cells and incubate for 48-72 hours.[22]

• Validation by quantitative RT-PCR (qPCR):

  • Harvest a portion of the cells and isolate total RNA.

  • Perform reverse transcription to synthesize cDNA.[20][23]

  • Set up a qPCR reaction using primers specific for DGAT2 and a reference gene (e.g., GAPDH, RPL-32).[2]

  • Analyze the data using the ΔΔCq method to determine the relative fold change in DGAT2 mRNA levels compared to a non-targeting control siRNA.[24][25]

• Validation by Western Blot:

  • Harvest the remaining cells and prepare protein lysates.[21]

  • Separate proteins by SDS-PAGE and transfer them to a membrane (e.g., PVDF).

  • Block the membrane and incubate with a primary antibody specific for DGAT2.

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Use a loading control (e.g., β-actin or GAPDH) to normalize the DGAT2 protein levels.[26][27]

Conclusion

References

• DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC . Source: National Center for Biotechnology Information. [Link]

• How an experimental drug reverses fatty liver disease . Source: UT Southwestern Medical Center. [Link]

• DGAT2 Human siRNA . Source: Real-Gene Labs. [Link]

• New DGAT-2 inhibitors discovered at Inorbit Therapeutics . Source: BioWorld. [Link]

• What are DGAT2 inhibitors and how do they work? . Source: Patsnap Synapse. [Link]

• CTRP12 in cardiovascular and metabolic diseases: current status and future perspective . Source: Frontiers. [Link]

• Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes - PMC . Source: National Center for Biotechnology Information. [Link]

• An RNAi therapeutic targeting hepatic DGAT2 in a genetically obese mouse model of nonalcoholic steatohepatitis - PMC . Source: National Center for Biotechnology Information. [Link]

• The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PMC . Source: National Center for Biotechnology Information. [Link]

• Diacylglycerol Acyltransferase-2 (DGAT2) and Monoacylglycerol Acyltransferase-2 (MGAT2) Interact to Promote Triacylglycerol Synthesis - PMC . Source: National Center for Biotechnology Information. [Link]

• discovery of ervogastat - a DGAT2 inhibitor - drug annotations . Source: YouTube. [Link]

• DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application . Source: MDPI. [Link]

• Rescue of Mtp siRNA-induced hepatic steatosis by DGAT2 siRNA silencing . Source: PubMed. [Link]

• A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity - PMC . Source: National Center for Biotechnology Information. [Link]

• Confirmation of Gene Knockdown with RT-qPCR . Source: Protocols.io. [Link]

• The siRNA Off-Target Effect Is Determined by Base-Pairing Stabilities of Two Different Regions with Opposite Effects . Source: National Center for Biotechnology Information. [Link]

• Measuring RNAi Knockdown Using qPCR . Source: PubMed. [Link]

• Quantitative Western Blotting: How and why you should validate your antibodies . Source: Azure Biosystems. [Link]

• Triglyceride Synthesis (DGAT2) Analysis . Source: Creative Biolabs. [Link]

• Off-target effects: disturbing the silence of RNA interference (RNAi). . Source: Horizon Discovery. [Link]

• Knockout/Knockdown Target Confirmation by Western Blot Protocol & Troubleshooting . Source: Creative Biolabs. [Link]

• Methods for reducing siRNA off-target binding . Source: Eclipsebio. [Link]

• Hallmarks of good RT-qPCR measurements in a successful knockdown experiment . Source: Bio-Rad. [Link]

• Off-target effects by siRNA can induce toxic phenotype - PMC . Source: National Center for Biotechnology Information. [Link]

• Off Target Effects in small interfering RNA or siRNA . Source: Bio-Synthesis Inc. [Link]

• Overcoming the pitfalls of validating knockout cell lines by western blot . Source: Horizon Discovery. [Link]

• Validation of Short Interfering RNA Knockdowns by Quantitative Real-Time PCR . Source: QIAGEN. [Link]

• Can siRNA gene knockdown evaluation done via qPCR? . Source: ResearchGate. [Link]

Sources

• 1. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 2. Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diacylglycerol Acyltransferase-2 (DGAT2) and Monoacylglycerol Acyltransferase-2 (MGAT2) Interact to Promote Triacylglycerol Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. | BioWorld [bioworld.com]
• 6. mdpi.com [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. JNJ DGAT2-A | Diacylglycerol O-Acyltransferase | Tocris Bioscience [tocris.com]
• 10. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How an experimental drug reverses fatty liver disease - UT Southwestern Medical Center [physicianresources.utswmed.org]
• 12. idtdna.com [idtdna.com]
• 13. horizondiscovery.com [horizondiscovery.com]
• 14. The siRNA Off-Target Effect Is Determined by Base-Pairing Stabilities of Two Different Regions with Opposite Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Methods for reducing siRNA off-target binding | Eclipsebio [eclipsebio.com]
• 16. Off Target Effects in small interfering RNA or siRNA [biosyn.com]
• 17. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. An RNAi therapeutic targeting hepatic DGAT2 in a genetically obese mouse model of nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Measuring RNAi knockdown using qPCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Knockout/Knockdown Target Confirmation by Western Blot Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 22. realgenelabs.com [realgenelabs.com]
• 23. Confirmation of Gene Knockdown with RT-qPCR [protocols.io]
• 24. Hallmarks of good RT-qPCR measurements in a successful knockdown experiment [horizondiscovery.com]
• 25. qiagen.com [qiagen.com]
• 26. ptglab.com [ptglab.com]
• 27. Overcoming the pitfalls of validating knockout cell lines by western blot [horizondiscovery.com]

A Comparative Analysis of DGAT Inhibitors on the Lipidome: A Guide for Researchers

In the intricate world of lipid metabolism, the diacylglycerol O-acyltransferase (DGAT) enzymes stand as critical gatekeepers in the final step of triglyceride (TG) synthesis. Their role in energy storage and lipid homeostasis has made them attractive therapeutic targets for a range of metabolic diseases. This guide provides a comparative analysis of DGAT inhibitors, with a particular focus on their differential effects on the cellular lipidome. As researchers and drug development professionals, understanding these nuances is paramount for advancing novel therapeutics.

The Central Role of DGAT Enzymes in Triglyceride Synthesis

Diacylglycerol O-acyltransferase (DGAT) catalyzes the esterification of diacylglycerol (DAG) with a fatty acyl-CoA, forming a triglyceride.[1] This is the terminal and only committed step in the Kennedy pathway of TG synthesis. In mammals, two DGAT enzymes, DGAT1 and DGAT2, have been identified. While they catalyze the same reaction, they are encoded by different genes, share no sequence homology, and exhibit distinct biochemical properties and tissue expression patterns, suggesting non-redundant physiological roles.[2][3]

DGAT1 is highly expressed in the small intestine, where it plays a crucial role in the absorption of dietary fats.[4] It is also found in adipose tissue and the liver. DGAT1 deficiency in mice leads to resistance to diet-induced obesity.[3]

DGAT2 is the predominant isoform in the liver and is essential for hepatic triglyceride synthesis.[2] Unlike DGAT1 knockout mice, DGAT2-deficient mice are lipopenic and die shortly after birth due to a severe skin barrier defect.[3]

This fundamental difference in their physiological importance underscores the need for a detailed understanding of how inhibiting each isoform impacts the broader lipid landscape.

Diagram of the Triglyceride Synthesis Pathway

Caption: The Kennedy pathway for triglyceride synthesis, highlighting the final step catalyzed by DGAT1 and DGAT2.

Comparative Overview of Select DGAT Inhibitors

Inhibitor	Target	Potency (IC50)	Key Reported Effects on the Lipidome	Key References
PF-04620110	DGAT1	19 nM	Highly selective for DGAT1 over DGAT2. Primarily reported to reduce plasma triglyceride levels.[5][6] Comprehensive lipidome data is not publicly available.	[5][6][7]
AZD7687	DGAT1	~80 nM	Reduces postprandial triglyceride excursion. Described as causing "altered lipid handling," though specific lipidomic changes beyond triglycerides are not detailed.[8]	[8]
Pradigastat (LCQ908)	DGAT1	157 nM	Substantially reduces fasting and postprandial triglycerides, primarily by decreasing chylomicron triglyceride content.[9][10][11][12] May have mixed effects on LDL and VLDL lipid content and can increase HDL cholesterol.[9]	[9][10][11][12]
Generic DGAT2 Inhibitors	DGAT2	Varies	Decreases triglyceride synthesis. Leads to an accumulation of phosphatidylethanolamine (PE) and a decrease in diacylglycerol (DAG) in the endoplasmic reticulum. May also lead to an accumulation of ceramides due to its role in acylceramide synthesis.[13][14]	[13][14]

Differential Impact on the Lipidome: DGAT1 vs. DGAT2 Inhibition

The distinct physiological roles of DGAT1 and DGAT2 translate into different consequences for the lipidome upon their inhibition.

Effects of DGAT1 Inhibition

Based on studies of DGAT1 inhibitors and DGAT1 knockout mice, the primary and most consistently reported effect of DGAT1 inhibition is a reduction in triglyceride synthesis and plasma triglyceride levels .[5][8][11] This is particularly evident in the postprandial state, reflecting the key role of DGAT1 in intestinal fat absorption.[4]

However, the impact of blocking this crucial step likely extends beyond just triglycerides:

• Diacylglycerol (DAG) levels: One might expect an accumulation of the DGAT1 substrate, DAG. However, a study with AZD7687 reported no increase in serum DAG levels, suggesting that the accumulating DAG may be rapidly shunted into other metabolic pathways.[15]

• Lipid Droplet Formation: DGAT1 inhibition has been shown to reduce the formation of lipid droplets.[13]

• Cholesterol Metabolism: Intestine-specific DGAT1 deficiency in mice has been shown to reduce cholesterol absorption and increase fecal fat loss, suggesting a broader role in intestinal lipid handling.[16]

• Lipid Peroxidation: Some evidence suggests that by preventing the incorporation of fatty acids into neutral triglycerides, DGAT1 inhibition may lead to an accumulation of fatty acids that can contribute to lipid peroxidation.

Effects of DGAT2 Inhibition

Recent studies have begun to unravel the more complex lipidomic consequences of DGAT2 inhibition, revealing a broader impact on cellular lipid homeostasis:

• Phospholipid Remodeling: Inhibition of DGAT2 has been shown to shunt diacylglycerol towards the synthesis of phospholipids, leading to an increase in phosphatidylethanolamine (PE) levels in the endoplasmic reticulum. This has a downstream signaling effect, suppressing the SREBP-1 cleavage and thereby reducing overall lipogenesis.

• Diacylglycerol (DAG) Reduction: In contrast to what might be expected with DGAT1 inhibition, DGAT2 inhibition can lead to a decrease in specific DAG species .

• Ceramide Metabolism: DGAT2 has been implicated in the synthesis of acylceramides.[14] Its inhibition can therefore lead to an accumulation of ceramides , which are known to be bioactive lipids involved in insulin resistance and apoptosis.[14]

• Lipid Droplet Paradox: While inhibiting triglyceride synthesis, some DGAT2 inhibitors have been observed to paradoxically increase the size and number of lipid droplets in certain cell types.[13] This highlights the complex and context-dependent roles of DGAT enzymes in lipid droplet dynamics.

Experimental Protocols for Comparative Lipidomics

To enable researchers to conduct their own comparative analyses, we provide a detailed, self-validating workflow for untargeted lipidomics.

Diagram of a Typical Lipidomics Workflow

Caption: A generalized workflow for an untargeted lipidomics study.

Step-by-Step Lipid Extraction from Cultured Cells (Modified Folch Method)

This protocol is adapted from established methods for the extraction of total lipids from biological samples.[4][17][18]

• Cell Harvesting:

  • Aspirate the culture medium and wash the cell monolayer (e.g., in a 10 cm dish) twice with ice-cold phosphate-buffered saline (PBS).

  • Add 1 mL of ice-cold PBS to the plate and scrape the cells.

  • Transfer the cell suspension to a glass centrifuge tube.

  • Pellet the cells by centrifugation at 1000 x g for 5 minutes at 4°C.[17]

  • Carefully aspirate and discard the supernatant. The cell pellet can be stored at -80°C or used immediately.

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the cell pellet.

  • Vortex vigorously for 1 minute to disrupt the cells and solubilize the lipids.

  • Add 0.4 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 30 seconds.

  • Centrifuge at 2000 x g for 10 minutes at room temperature to separate the phases.

• Collection of the Lipid-Containing Phase:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette, being careful not to disturb the protein interface.

  • Transfer the organic phase to a new glass tube.

• Drying and Storage:

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Resuspend the dried lipid film in a suitable solvent for LC-MS analysis (e.g., 100 µL of 9:1 methanol:toluene).

  • Store the extracted lipids at -80°C until analysis.

Untargeted Lipidomics Analysis by LC-MS/MS

This is a generalized protocol; specific parameters will need to be optimized for the instrument used.[15][19]

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used for lipidomics.

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the lipids, and then return to the starting conditions for re-equilibration.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: Typically 2-10 µL.

• Mass Spectrometry Detection:

  • Mass Spectrometer: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is recommended for untargeted analysis.

  • Ionization Mode: Both positive and negative electrospray ionization (ESI) modes should be used to achieve broad coverage of different lipid classes.

  • Data Acquisition: Data-dependent acquisition (DDA) is a common mode where the most abundant ions in a full scan are selected for fragmentation (MS/MS) to aid in identification.

Data Processing and Analysis

• Data Pre-processing:

  • Raw data files are converted to an open format like mzXML or mzML.

  • Software such as XCMS can be used for peak picking, retention time correction, and alignment of features across samples.[20][21][22]

• Lipid Identification:

  • Lipid identification is performed by matching the accurate mass, fragmentation pattern (MS/MS spectra), and retention time to lipid databases such as LIPID MAPS.

• Statistical Analysis:

  • The resulting data matrix of lipid features and their intensities is then imported into statistical software.

  • MetaboAnalyst is a web-based tool that can be used for a variety of statistical analyses, including t-tests, ANOVA, principal component analysis (PCA), and pathway analysis to identify significantly altered lipids and metabolic pathways.[23][24][25]

Conclusion and Future Directions

The inhibition of DGAT enzymes presents a promising avenue for the treatment of metabolic diseases. However, the distinct roles of DGAT1 and DGAT2 necessitate a nuanced understanding of their individual contributions to the lipidome. While DGAT1 inhibition primarily impacts triglyceride synthesis and transport, particularly in the intestine, DGAT2 inhibition appears to have a more profound and complex effect on hepatic lipid metabolism, including phospholipid and ceramide homeostasis.

For researchers in this field, it is crucial to move beyond simple triglyceride measurements and embrace comprehensive lipidomics to fully characterize the effects of DGAT inhibitors. The protocols outlined in this guide provide a framework for conducting such studies. Future research should focus on direct, side-by-side comparative lipidomics of different DGAT1 and DGAT2 inhibitors in various cellular and animal models. This will be essential for elucidating their precise mechanisms of action, identifying potential off-target effects, and ultimately, developing safer and more effective therapies for metabolic diseases.

References

• Dow, R. L., Li, J. C., Pence, M. P., Gibbs, E. M., LaPerle, J. L., Litchfield, J., Piotrowski, D. W., Munchhof, M. J., Manion, T. B., Zavadoski, W. J., Walker, G. S., McPherson, R. K., Tapley, S., Sugarman, E., Guzman-Perez, A., & DaSilva-Jardine, P. (2011). Discovery of PF-04620110, a Potent, Selective, and Orally Bioavailable Inhibitor of DGAT-1. ACS Medicinal Chemistry Letters, 2(5), 407–412. [Link]

• ResearchGate. (n.d.). Effect of DGAT inhibition on lipid droplets and total cellular triacylglycerol content. Retrieved February 6, 2026, from [Link]

• Dow, R. L., Li, J. C., Pence, M. P., Gibbs, E. M., LaPerle, J. L., Litchfield, J., Piotrowski, D. W., Munchhof, M. J., Manion, T. B., Zavadoski, W. J., Walker, G. S., McPherson, R. K., Tapley, S., Sugarman, E., Guzman-Perez, A., & DaSilva-Jardine, P. (2011). Discovery of PF-04620110, a Potent, Selective, and Orally Bioavailable Inhibitor of DGAT-1. ACS Medicinal Chemistry Letters, 2(5), 407–412. [Link]

• MDPI. (2024). Untargeted and Targeted Lipidomics Unveil Dynamic Lipid Metabolism Alterations in Type 2 Diabetes. Metabolites. [Link]

• Patsnap Synapse. (2024). What are DGAT1 inhibitors and how do they work? [Link]

• Pfizer Inc. (2025). Discovery of PF-04620110, a Potent, Selective, and Orally Bioavailable Inhibitor of DGAT-1. ResearchGate. [Link]

• Cell Biolabs, Inc. (n.d.). Lipid Extraction Kit (Chloroform Free). Retrieved February 6, 2026, from [Link]

• Cao, J., Zhou, Y., & Peng, J. (2019). Global Lipidomics Profiling by a High Resolution LC-MS Platform. Methods in Molecular Biology, 1949, 13-23. [Link]

• Meyers, C. D., Tremblay, K., Amer, A., Chen, J., Jiang, L., & Gaudet, D. (2015). Effect of the DGAT1 inhibitor pradigastat on triglyceride and apoB48 levels in patients with familial chylomicronemia syndrome. Lipids in Health and Disease, 14, 8. [Link]

• Eriksson, J. W., et al. (2013). Diacylglycerol acyltransferase 1 inhibition with AZD7687 alters lipid handling and hormone secretion in the gut with intolerable side effects: a randomized clinical trial. Diabetes, Obesity and Metabolism, 15(12), 1107-1115. [Link]

• MetaboAnalyst. (n.d.). MetaboAnalyst. Retrieved February 6, 2026, from [Link]

• MetwareBio. (n.d.). Steps Required to Interpret Lipidomics Data. Retrieved February 6, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) Effect of the DGAT1 inhibitor pradigastat on triglyceride and apoB48 levels in patients with familial chylomicronemia syndrome. Retrieved February 6, 2026, from [Link]

• Cyberlipid. (n.d.). General methodologies. Retrieved February 6, 2026, from [Link]

• YouTube. (2018). Mass Spectrometric Approaches to Lipidomic Studies. [Link]

• LIPID MAPS. (n.d.). XCMS Online. Retrieved February 6, 2026, from [Link]

• Harris, C. A., et al. (2011). DGAT enzymes are required for triacylglycerol synthesis and lipid droplets in adipocytes. Journal of Lipid Research, 52(4), 657-667. [Link]

• Advances in Lipid Extraction Methods—A Review. (2021). Molecules, 26(24), 7647. [Link]

• Wang, Y., & Han, X. (2014). Mass Spectrometry Methodology in Lipid Analysis. Journal of Separation Science, 37(12), 1334-1348. [Link]

• Senkal, C. E., et al. (2017). Ceramide is metabolized to acylceramide and stored in lipid droplets. Cell Metabolism, 25(3), 686-697. [Link]

• ResearchGate. (n.d.). Step-by-Step Guide to Building a Diagnostic Model Using MetaboAnalyst. Retrieved February 6, 2026, from [Link]

• Meyers, D., et al. (2015). Effect of the DGAT1 inhibitor pradigastat on triglyceride and apoB48 levels in patients with familial chylomicronemia syndrome. Lipids in Health and Disease, 14, 8. [Link]

• Bioconductor. (n.d.). LC-MS data preprocessing and analysis with xcms. Retrieved February 6, 2026, from [Link]

• YouTube. (2023). Metabolomic Data Analysis using MetaboAnalyst. [Link]

• Chromatography Online. (2017). The Role of LC–MS in Lipidomics. [Link]

• Chen, J., et al. (2017). Clinical Pharmacokinetics of Pradigastat, a Novel Diacylglycerol Acyltransferase 1 Inhibitor. Journal of Drug Design and Research. [Link]

• MDPI. (2023). Mass-Spectrometry-Based Lipidomics Discriminates Specific Changes in Lipid Classes in Healthy and Dyslipidemic Adults. International Journal of Molecular Sciences. [Link]

• YouTube. (2018). LipidMatch Flow V1.0 Tutorial 5: Stats in Metaboanalyst. [Link]

• Holland, W. L., et al. (2011). Inhibition of De Novo Ceramide Synthesis Reverses Diet-Induced Insulin Resistance and Enhances Whole-Body Oxygen Consumption. Diabetes, 60(11), 2847-2855. [Link]

• Agilent. (2018). LC/MS Method for Comprehensive Analysis of Plasma Lipids. [Link]

• LOW L. K. & NG C. S. (n.d.). EXTRACTION OF LIPIDS (MODIFIED FOLCH'S METHOD). Retrieved February 6, 2026, from [Link]

• YouTube. (2023). Mass spectrometry imaging of metabolites and lipids in tissue sections. [Link]

• B-A. G., et al. (2012). Proof of mechanism for the DGAT1 inhibitor AZD7687: results from a first-time-in-human single-dose study. British Journal of Clinical Pharmacology, 74(5), 817-827. [Link]

• Chaurasia, B., et al. (2016). Targeting a ceramide double bond improves insulin resistance and hepatic steatosis. Science, 352(6287), 819-823. [Link]

• YouTube. (2023). LC MS Spectra Processing using XCMS. [Link]

• MetaboAnalystR Package. (n.d.). MetaboAnalystR Package. Retrieved February 6, 2026, from [Link]

• Liu, L., et al. (2012). Diacylglycerol acyl transferase 1 overexpression detoxifies cardiac lipids in PPARγ transgenic mice. Journal of Lipid Research, 53(5), 861-871. [Link]

• Lee, J., et al. (2012). A Specific Role for Dgat1 in Hepatic Steatosis Due to Exogenous Fatty Acids. Journal of Biological Chemistry, 287(18), 14589-14598. [Link]

• Koliwad, S. K., et al. (2010). Intestine-specific DGAT1 deficiency improves atherosclerosis in apolipoprotein E knockout mice by reducing systemic cholesterol burden. Journal of Lipid Research, 51(10), 2795-2806. [Link]

• ResearchGate. (n.d.). Ceramide synthesis inhibitors prevent lipid-induced insulin resistance through the DAG-PKCε-insulin receptorT1150 phosphorylation pathway. Retrieved February 6, 2026, from [Link]

• EUNCL. (2017). Measuring Lipid Composition – LC-MS/MS. [Link]

• Summers, S. A., et al. (2018). Roles of diacylglycerols and ceramides in hepatic insulin resistance. Journal of Lipid Research, 59(11), 2041-2049. [Link]

Sources

• 1. sciex.com [sciex.com]
• 2. youtube.com [youtube.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Determination of PF-04620110, a novel inhibitor of diacylglycerol acyltransferase-1, in rat plasma using liquid chromatography-tandem mass spectrometry and its application in pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Diacylglycerol acyltransferase 1 inhibition with AZD7687 alters lipid handling and hormone secretion in the gut with intolerable side effects: a randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of the DGAT1 inhibitor pradigastat on triglyceride and apoB48 levels in patients with familial chylomicronemia syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effect of the DGAT1 inhibitor pradigastat on triglyceride and apoB48 levels in patients with familial chylomicronemia syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jscimedcentral.com [jscimedcentral.com]
• 13. Discovery of PF-04620110, a Potent, Selective, and Orally Bioavailable Inhibitor of DGAT-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. agilent.com [agilent.com]
• 16. cellbiolabs.com [cellbiolabs.com]
• 17. repository.seafdec.org [repository.seafdec.org]
• 18. Global Lipidomics Profiling by a High Resolution LC-MS Platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. LIPID MAPS [lipidmaps.org]
• 20. LC-MS data preprocessing and analysis with xcms [bioconductor.org]
• 21. m.youtube.com [m.youtube.com]
• 22. MetaboAnalyst [metaboanalyst.ca]
• 23. researchgate.net [researchgate.net]
• 24. youtube.com [youtube.com]
• 25. General methodologies | Cyberlipid [cyberlipid.gerli.com]

Comparative Guide: JNJ-DGAT2-A Selectivity &amp; Cross-Reactivity Profile

Executive Summary

JNJ-DGAT2-A is a highly selective, small-molecule inhibitor of Diacylglycerol O-Acyltransferase 2 (DGAT2) .[1] It is primarily utilized as a chemical probe to dissect the distinct roles of DGAT2 versus DGAT1 in triacylglycerol (TG) biosynthesis.

In comparative profiling, JNJ-DGAT2-A exhibits an IC50 of 0.14 µM (140 nM) against human DGAT2, with a selectivity window of >70-fold against the closely related isoform DGAT1 and the monoacylglycerol acyltransferase MGAT2. This high degree of specificity makes it a superior tool for studying de novo lipogenesis (DNL) without confounding effects from the dietary fat absorption pathways mediated by DGAT1 and MGATs.

Chemical & Mechanistic Profile

Chemical Identity[2][3]

• Compound Name: JNJ-DGAT2-A

• Chemical Structure: 3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-(4H)ylidene]methyl]phenoxy]benzonitrile[2][3][4]

• Molecular Weight: 523.38 g/mol

• Class: Thiazole derivative[3]

Mechanism of Action

DGAT2 catalyzes the final committed step in triglyceride synthesis, covalently linking a fatty acyl-CoA to diacylglycerol (DAG).[5] Unlike DGAT1, which is promiscuous and handles exogenous fatty acid re-esterification (often for protection against lipotoxicity), DGAT2 is functionally coupled to upstream de novo lipogenesis enzymes (like ACC and FAS) and glycerol-3-phosphate acyltransferase (GPAT).

JNJ-DGAT2-A inhibits this catalytic transfer, effectively blocking the incorporation of endogenously synthesized fatty acids into lipid droplets.

Cross-Reactivity Analysis

The utility of JNJ-DGAT2-A relies on its ability to spare other acyltransferases that share substrate similarity (Acyl-CoA and DAG/MAG). The following data summarizes its performance against key off-targets.

Comparative Potency Table

Target Enzyme	Function	IC50 (µM)	Selectivity Ratio (vs DGAT2)
hDGAT2	De novo TG synthesis	0.14	1x (Primary Target)
hDGAT1	Exogenous FA re-esterification	> 10.0	> 70x
hMGAT2	Dietary fat absorption (Intestine)	> 10.0	> 70x
ACAT1/2	Cholesterol esterification	Inactive*	High Selectivity

*Note: While specific IC50 values for ACATs are often not reported in primary screening summaries, JNJ-DGAT2-A is widely cited as selective against the broader acyltransferase family in lipid metabolism panels.

Deep Dive: DGAT1 Cross-Reactivity

The most critical distinction is between DGAT1 and DGAT2.

• The Challenge: Both enzymes catalyze the same reaction (DAG + Acyl-CoA → TAG + CoA) but have distinct physiological roles. Non-selective inhibitors (or dual inhibitors) abolish all TG synthesis, often leading to severe lipotoxicity in experimental models because the cell cannot sequester free fatty acids.

• JNJ-DGAT2-A Performance: With a >70-fold window, JNJ-DGAT2-A allows DGAT1 to remain active. This permits the cell to continue esterifying exogenous fatty acids (preventing lipotoxicity) while specifically blocking the storage of de novo synthesized lipids. This functional separation is validated by isotope tracing (see Section 4.2).

Deep Dive: MGAT Cross-Reactivity

MGAT2 (Monoacylglycerol O-acyltransferase 2) is crucial for the resynthesis of TG in the intestine.

• Significance: Cross-reactivity with MGAT2 would confound studies on intestinal lipid absorption or hepatic lipid assembly.

• Performance: JNJ-DGAT2-A shows no significant inhibition of MGAT2 at physiologically relevant concentrations (<10 µM), ensuring that observed effects are due to the blockade of the final DAG-to-TAG step, not the upstream MAG-to-DAG step.

Experimental Validation Protocols

To validate the selectivity of JNJ-DGAT2-A in your own research, use the following "Self-Validating" protocols.

Protocol A: Enzymatic Inhibition Assay (Sf9 Membranes)

The Gold Standard for determining IC50.

Rationale: Uses insect cell membranes overexpressing human DGAT2 to isolate the enzyme from other cellular lipogenic machinery.

• Preparation: Harvest Sf9 cells expressing hDGAT2. Lyse and isolate microsomal membranes via ultracentrifugation (100,000 x g).

• Reaction Mix: Prepare buffer containing 100 mM Tris-HCl (pH 7.4), 100 mM sucrose, BSA (free fatty acid free), and MgCl2.

• Substrates:

  • Acceptor: sn-1,2-dioleoylglycerol (200 µM final).

  • Donor: [14C]-Oleoyl-CoA (25 µM final, ~50 nCi/reaction).

• Inhibitor: Add JNJ-DGAT2-A (serial dilution in DMSO) to the reaction mix. Pre-incubate for 10 mins.

• Initiation: Add membrane protein (5-10 µg). Incubate at 37°C for 10-20 minutes (must remain in linear range).

• Termination: Stop reaction with isopropanol:heptane:water (80:20:2).

• Quantification: Phase separation. Extract heptane layer (containing [14C]-TAG). Count via liquid scintillation.[6]

• Validation: Calculate IC50. Valid if positive control (known broad DGAT inhibitor like A922500) shows full inhibition.

Protocol B: Cellular Isotope Tracing (Functional Selectivity)

The "Self-Validating" assay that proves DGAT2 specificity in a living system (based on Qi et al., 2012).

Rationale: DGAT2 prefers substrates from de novo synthesis (glycerol pathway), while DGAT1 prefers exogenous fatty acids. Using labeled glycerol differentiates the two.[7][8][9]

• Cell System: HepG2 cells (express both DGAT1 and DGAT2).[9][10]

• Treatment: Pre-treat cells with JNJ-DGAT2-A (e.g., 1 µM and 10 µM) for 1 hour.

• Labeling: Add [13C3-D5]-Glycerol (stable isotope) to the media. Incubate for 4 hours.

• Lipid Extraction: Extract total lipids using the Folch method (Chloroform:Methanol 2:1).

• Analysis: Analyze TG species via LC-MS/MS.

  • Target Signal: Look for TG species containing the heavy glycerol backbone.

• Interpretation (The Validation Logic):

  • High Selectivity: JNJ-DGAT2-A should dose-dependently inhibit the formation of [13C3-D5]-TG (DGAT2 driven).

  • Specificity Check: If the inhibitor is selective, the incorporation of exogenous unlabeled Oleic Acid (if added) into TG should be minimally affected compared to the glycerol trace, as DGAT1 (uninhibited) will handle the exogenous FA.

Visualizations

Pathway Diagram: DGAT2 Specificity

This diagram illustrates the distinct substrate pools for DGAT1 and DGAT2 and where JNJ-DGAT2-A acts.

Caption: JNJ-DGAT2-A selectively blocks the conversion of de novo synthesized DAG to TAG, sparing the DGAT1-mediated exogenous pathway.

Workflow: Isotope Validation Assay

This workflow visualizes the experimental logic for Protocol B.

Caption: Step-by-step workflow for the stable isotope tracing assay to confirm functional selectivity in live cells.

References

• Qi, J., et al. (2012). "The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2."[7][8][9] Journal of Lipid Research, 53(6), 1106-1116.

• Irshad, Z., et al. (2017). "Diacylglycerol acyltransferase 2 links glucose utilization to fatty acid oxidation in the brown adipocytes." Journal of Lipid Research, 58(1), 15-30.

• MedChemExpress. "JNJ-DGAT2-A Product Datasheet."

• Tocris Bioscience. "JNJ DGAT2-A Product Information."

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. A novel role for DGATs in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel role for DGATs in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Treatment of human skeletal muscle cells with inhibitors of diacylglycerol acyltransferases 1 and 2 to explore isozyme-specific roles on lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Niacin noncompetitively inhibits DGAT2 but not DGAT1 activity in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]